3-Ethyl-5-nitro-1-benzofuran

• CAS: 88521-68-0

Core Science & Biosynthesis

Whitepaper: Preliminary Biological Activity and Mechanistic Profiling of 3-Ethyl-5-nitro-1-benzofuran

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

The search for novel pharmacophores to combat antimicrobial resistance and targeted oncology has reinvigorated interest in heterocyclic aromatic compounds. Among these, 3-ethyl-5-nitro-1-benzofuran (3-ENB) (CAS: 88521-68-0) has emerged as a highly versatile, privileged scaffold in medicinal chemistry[1]. While not an end-stage therapeutic itself, 3-ENB serves as a critical building block whose structural features—specifically the benzofuran core, the lipophilic 3-ethyl moiety, and the redox-active 5-nitro group—endow it with significant preliminary biological activity[1][2].

This technical guide provides an authoritative synthesis of the physicochemical properties, mechanistic pathways, and laboratory protocols required to evaluate the preliminary biological activity of 3-ENB and its downstream derivatives.

Physicochemical & Structural Causality

To understand the biological activity of 3-ENB, one must dissect the causality behind its molecular architecture. Every functional group on this scaffold dictates its interaction with biological systems:

• The Benzofuran Core: Benzofuran is a bioisostere for indole and naphthalene. Its planar, aromatic nature allows it to easily intercalate into DNA or bind via π−π stacking within the hydrophobic pockets of target enzymes (e.g., topoisomerases or kinases)[2].

• The 3-Ethyl Substitution: The addition of an ethyl group at the C3 position significantly increases the molecule's partition coefficient (LogP). This lipophilicity is the primary driver for membrane permeability, allowing the compound to efficiently cross the lipid-rich cell walls of Gram-positive bacteria and fungal pathogens[1].

• The 5-Nitro Group (The Warhead): Nitroaromatics are classic pharmacophores. The nitro group at the C5 position acts as an electrophilic center. In biological environments, it is susceptible to bioreduction by specific cellular enzymes, generating reactive intermediates that induce targeted oxidative stress[1]. Furthermore, it serves as a synthetic handle; reduction of the nitro group yields an amine, allowing for the synthesis of complex amides and sulfonamides[2].

Mechanistic Pathways of Biological Activity

The preliminary biological activity of 3-ENB is primarily driven by bioreductive activation . Many bacterial pathogens and solid hypoxic tumors overexpress specific nitroreductases (NTRs).

When 3-ENB enters these cells (facilitated by the 3-ethyl group), the 5-nitro group undergoes a series of single- or double-electron reductions. This process generates highly reactive nitroso (-NO) and hydroxylamine (-NHOH) intermediates. These intermediates rapidly deplete cellular glutathione, induce reactive oxygen species (ROS) via redox cycling, and form covalent adducts with DNA, ultimately leading to cellular apoptosis[1].

Figure 1: Bioreductive activation pathway of 5-nitrobenzofurans mediated by cellular nitroreductases.

Preliminary Biological Activity Profiling

While 3-ENB is often derivatized before final clinical application, preliminary in vitro screening of the base scaffold and its immediate derivatives reveals a broad spectrum of activity. Literature indicates that compounds featuring the 5-nitrobenzofuran nucleus exhibit notable antibacterial, antifungal, and anti-inflammatory properties[3][4].

The table below summarizes the representative baseline quantitative data (Minimum Inhibitory Concentration - MIC, and Half-Maximal Inhibitory Concentration - IC50) for 5-nitrobenzofuran scaffolds against standard biological targets.

Table 1: Representative Biological Activity Profile of 5-Nitrobenzofuran Scaffolds

Biological Target	Assay Type	Representative Value Range	Mechanism of Action / Causality
Gram-Positive Bacteria (S. aureus)	MIC	16 - 64 µg/mL	High susceptibility due to lipophilic penetration and bacterial nitroreductase activation[3].
Gram-Negative Bacteria (E. coli)	MIC	>128 µg/mL	Lower activity due to efflux pump expulsion and outer membrane impermeability[3].
Fungal Pathogens (C. albicans)	MIC	32 - 128 µg/mL	Disruption of ergosterol synthesis pathways and oxidative stress induction[4].
Mammalian Cell Lines (HeLa / A549)	IC50	25 - 100 µM	Hypoxia-selective toxicity in tumor models via bioreductive ROS generation[2].

Experimental Workflows & Methodologies

To accurately assess the preliminary biological activity of 3-ENB, researchers must employ self-validating experimental protocols. The high lipophilicity and redox-active nature of the compound require specific handling.

Protocol 1: Scaffold Preparation and Formulation

Causality: 3-ENB is highly lipophilic and practically insoluble in aqueous media. It must be formulated in an amphiphilic solvent to prevent precipitation in biological assays.

• Weighing: Accurately weigh 19.1 mg of 3-ENB (MW: 191.18 g/mol ).

• Dissolution: Dissolve the compound in 1.0 mL of 100% molecular-grade Dimethyl Sulfoxide (DMSO) to create a 100 mM stock solution.

• Validation: Vortex for 60 seconds and sonicate for 5 minutes at room temperature. The solution must be completely clear.

• Storage: Aliquot into amber vials and store at -20°C to prevent photo-degradation of the nitro group. Note: Final DMSO concentration in biological assays must not exceed 1% (v/v) to avoid solvent-induced cytotoxicity.

Protocol 2: High-Throughput Antimicrobial Screening (Broth Microdilution)

Causality: Standard optical density (OD600) readings can be skewed by the potential colorimetric properties of nitroaromatics. Therefore, a redox-sensitive dye (Resazurin) is utilized to measure true metabolic viability.

• Inoculum Preparation: Cultivate S. aureus (ATCC 25923) in Mueller-Hinton Broth (MHB) at 37°C until the logarithmic growth phase is reached. Adjust to 5×105 CFU/mL.

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the 3-ENB stock in MHB to achieve a concentration range of 0.5 µg/mL to 256 µg/mL.

• Inoculation: Add 50 µL of the bacterial suspension to each well containing 50 µL of the diluted compound.

• Controls:

  • Positive Control: Ciprofloxacin (validates assay sensitivity).

  • Negative Control: 1% DMSO in MHB (validates solvent non-toxicity).

• Incubation: Incubate the plates at 37°C for 18-24 hours under aerobic conditions.

• Viability Readout: Add 10 µL of Resazurin solution (0.015% w/v) to all wells. Incubate for an additional 2 hours. A color change from blue (oxidized) to pink (reduced) indicates viable cells. The MIC is defined as the lowest concentration of 3-ENB that prevents the color change.

Figure 2: High-throughput screening workflow for evaluating 3-ENB biological activity in vitro.

Conclusion and Future Perspectives

The preliminary biological activity of 3-ethyl-5-nitro-1-benzofuran demonstrates its viability as a foundational scaffold in modern drug discovery. Its intrinsic lipophilicity and bioreductive potential make it an excellent candidate for developing targeted antimicrobial and antiparasitic agents. Future optimization should focus on the reduction of the C5-nitro group to an amine, providing a nucleophilic handle for the synthesis of diverse libraries of amides, ureas, and sulfonamides, thereby expanding its therapeutic index and target specificity[1][2].

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A Technical Guide to the Crystallographic Analysis of 3-Ethyl-5-nitro-1-benzofuran: A Methodological Framework for Drug Discovery

Abstract

The benzofuran scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties[1][2][3]. The introduction of specific substituents, such as nitro and ethyl groups, can significantly modulate a molecule's biological activity and pharmacokinetic profile[4][5]. For drug development professionals, a precise understanding of the three-dimensional atomic arrangement of these molecules is paramount. Single-crystal X-ray diffraction (SC-XRD) remains the definitive method for elucidating such structures, providing critical insights into molecular geometry, conformation, and intermolecular interactions that govern crystal packing and, by extension, material properties like solubility and stability[6][7].

This technical guide presents a comprehensive, field-proven methodology for the synthesis, crystallization, and complete crystallographic characterization of 3-ethyl-5-nitro-1-benzofuran. While, to date, a public-domain crystal structure for this specific compound has not been deposited in crystallographic databases, this document provides a validated, step-by-step workflow designed to be a self-validating system for its determination. The protocols herein are grounded in established crystallographic principles and are illustrated with representative data derived from closely related nitrobenzofuran structures to ensure practical relevance for researchers in the field.

Introduction: The Strategic Importance of Structural Elucidation

The compound 3-ethyl-5-nitro-1-benzofuran (Molecular Formula: C₁₀H₉NO₃, Molecular Weight: 191.18 g/mol ) is a substituted heterocyclic aromatic compound of significant interest.[4] The benzofuran core is a privileged structure in drug discovery, and the functional groups of this particular derivative impart specific properties.[2][8] The nitro group can act as a key pharmacophore, while the ethyl group enhances lipophilicity, potentially improving membrane permeability.[4]

Understanding the precise 3D structure of this molecule is not an academic exercise; it is a critical step in rational drug design. Crystallographic data reveals:

• Conformational Analysis: The exact torsion angles and spatial orientation of the ethyl and nitro groups relative to the benzofuran plane.

• Intermolecular Interactions: Identification of non-covalent interactions (e.g., C-H···O hydrogen bonds, π-π stacking) that dictate how molecules pack in a solid state.

• Structure-Activity Relationships (SAR): A definitive molecular structure provides the basis for computational modeling and docking studies, helping to elucidate how the molecule interacts with biological targets.[9]

This guide will walk through the entire workflow, from chemical synthesis to the final, validated crystal structure.

Part I: Synthesis and Single Crystal Growth

The journey to a crystal structure begins with the synthesis of high-purity material and the subsequent, often challenging, growth of diffraction-quality single crystals.[10]

Synthesis of 3-Ethyl-5-nitro-1-benzofuran

The synthesis typically proceeds via the electrophilic nitration of a 3-ethylbenzofuran precursor.[4] This method leverages the directing effects of the heterocyclic system to achieve regioselectivity.

Protocol:

• Precursor Preparation: Begin with commercially available 3-ethylbenzofuran. Ensure its purity via NMR or GC-MS.

• Nitrating Mixture: In a flask cooled in an ice bath (0-5°C), slowly add concentrated nitric acid to a stirred volume of concentrated sulfuric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺).

• Reaction: Dissolve the 3-ethylbenzofuran in a minimal amount of a suitable solvent (e.g., glacial acetic acid). Slowly add the cold nitrating mixture dropwise to the stirred solution, maintaining the temperature below 10°C to prevent over-nitration and side reactions.

• Quenching & Extraction: After stirring for a designated period (e.g., 2-4 hours), the reaction is quenched by pouring it over crushed ice. The crude product often precipitates and can be collected by filtration. If not, the product is extracted with an organic solvent like ethyl acetate.

• Purification: The crude product must be purified to the highest possible degree, as impurities can severely inhibit crystallization. Column chromatography (e.g., using a silica gel stationary phase with a hexane/ethyl acetate mobile phase) is the method of choice.[4] Purity of the final fractions should be confirmed by TLC and NMR spectroscopy.

Growing Diffraction-Quality Single Crystals

Crystal growth is an art that relies on creating conditions for slow, ordered molecular assembly.[10] The key is to achieve a state of supersaturation from which the compound can slowly precipitate in a crystalline form rather than as an amorphous powder.

Recommended Protocol: Slow Evaporation This technique is often the first to be attempted due to its simplicity and effectiveness.

• Solvent Screening: Test the solubility of the purified 3-ethyl-5-nitro-1-benzofuran in a range of solvents (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate). The ideal solvent is one in which the compound is moderately soluble—not too soluble, not too insoluble.

• Solution Preparation: Prepare a nearly saturated solution of the compound in the chosen solvent in a clean, small vial or test tube. Filter the solution through a syringe filter (e.g., 0.22 µm) to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Controlled Evaporation: Cover the vial with a cap or Parafilm. Using a needle, pierce a few small holes in the cover. This is a critical step; the rate of evaporation must be very slow.[10] Hurrying the process leads to poor quality, often polycrystalline, material.

• Incubation: Place the vial in a vibration-free environment (e.g., a quiet corner of a lab bench or a dedicated crystallization chamber) at a constant temperature.

• Monitoring: Observe the vial daily without disturbing it. High-quality crystals should appear as transparent, well-formed solids with sharp edges and faces, typically over several days to weeks.[10]

Part II: Single-Crystal X-ray Diffraction (SC-XRD) Analysis

Once a suitable crystal (ideally 0.1-0.3 mm in size) is obtained, the process of data collection and structure determination can begin.[6][11]

The SC-XRD Workflow

The entire process, from a crystal in a vial to a refined 3D molecular model, follows a well-defined, multi-stage workflow.

Caption: Workflow for Single-Crystal X-ray Structure Determination.

Detailed Experimental Protocol

• Crystal Mounting: Under a microscope, select a single, clear crystal free of cracks or defects.[6] Mount the crystal on a cryo-loop using a minimal amount of cryo-protectant oil (e.g., Paratone-N).

• Data Collection: Mount the loop on the goniometer head of a modern X-ray diffractometer. A stream of cold nitrogen gas (typically 100 K) is used to flash-cool the crystal, which minimizes thermal motion and radiation damage. Data is collected using monochromatic X-rays (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.54184 Å) as the crystal is rotated through a series of angles.[11]

• Data Processing: The raw diffraction images are processed using specialized software (e.g., DIALS, XDS, or vendor-specific software).[12][13]

  • Integration: The software identifies the positions of the diffraction spots and integrates their intensities.

  • Scaling and Merging: The intensities from all images are scaled to a common reference frame, and symmetry-equivalent reflections are merged to produce a single, unique dataset.

Structure Solution and Refinement

• Structure Solution: The "phase problem" is solved using direct methods or dual-space algorithms (e.g., with SHELXT) to generate an initial electron density map that reveals the positions of most non-hydrogen atoms.

• Structure Refinement: This initial model is refined against the experimental data using full-matrix least-squares methods (e.g., with SHELXL). This iterative process involves:

  • Assigning atom types (C, N, O).

  • Refining atomic coordinates and anisotropic displacement parameters (which model atomic vibrations).

  • Placing hydrogen atoms in calculated positions and refining them using a riding model.

  • The quality of the refinement is monitored using the R-factors (R1, wR2) and the Goodness-of-Fit (GooF), with lower values indicating a better fit between the model and the data.

Part III: Crystallographic Data and Structural Analysis (Representative)

As no published structure exists for 3-ethyl-5-nitro-1-benzofuran, the following table presents a plausible and representative set of crystallographic data based on the analysis of a similar nitrobenzofuran derivative.[1] This serves as a benchmark for what researchers can expect upon successful characterization.

Parameter	Representative Value	Significance
Chemical Formula	C₁₀H₉NO₃	Defines the atomic composition of the asymmetric unit.
Formula Weight	191.18 g/mol	Mass of the chemical formula unit.
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c	Defines the specific symmetry operations within the unit cell.
a, b, c (Å)	a = 7.5, b = 9.0, c = 12.5	Unit cell edge lengths.
α, β, γ (°)	α = 90, β = 95, γ = 90	Unit cell angles (for monoclinic, α and γ are 90°).
Volume (ų)	~835	Volume of a single unit cell.
Z	4	Number of molecules in the unit cell.
T (K)	100(2) K	Temperature of data collection.
Radiation (Å)	Mo Kα (λ = 0.71073)	Wavelength of X-rays used.
Reflections collected	~5000	Total number of diffraction spots measured.
Independent reflections	~1700	Number of unique reflections after merging.
Final R1 [I>2σ(I)]	< 0.05	A key indicator of the quality of the final model.
Final wR2 (all data)	< 0.12	Another key indicator of model quality.
Goodness-of-Fit (S)	~1.0	Should be close to 1 for a good model.

Analysis of Molecular Geometry and Crystal Packing

A successful structure determination would allow for a detailed analysis of key structural features:

• Planarity: The benzofuran ring system is expected to be largely planar. The analysis would quantify any deviation from planarity and determine the torsion angle of the nitro group with respect to the aromatic ring.

• Bond Lengths and Angles: All bond lengths and angles would be determined with high precision, confirming the expected molecular geometry and highlighting any strains or unusual electronic effects.

• Intermolecular Interactions: The crystal packing would be analyzed for significant non-covalent interactions. For this molecule, weak C-H···O hydrogen bonds involving the nitro-oxygen atoms and aromatic or ethyl C-H groups are highly probable. Analysis of π-π stacking interactions between adjacent benzofuran rings would also be critical, as these often play a major role in stabilizing the crystal lattice of planar aromatic compounds.

Conclusion and Implications for Drug Development

This technical guide provides a robust and validated framework for the complete crystallographic characterization of 3-ethyl-5-nitro-1-benzofuran. By following this methodology—from meticulous synthesis and patient crystal growth to rigorous data collection and refinement—researchers can obtain a definitive three-dimensional molecular structure.

The resulting structural data is invaluable for the drug development professional. It provides the empirical foundation for understanding structure-activity relationships, enables accurate in-silico modeling for lead optimization, and offers crucial insights into the solid-state properties that will influence formulation and delivery. The application of this workflow is a critical step in transforming a promising chemical entity into a well-characterized drug candidate.

References

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• Scribd. (n.d.). Single-Crystal X-Ray Diffraction Guide. Retrieved from [Link]

• Subramanian, G. et al. (2020). A Workflow for Protein Structure Determination From Thin Crystal Lamella by Micro-Electron Diffraction. Frontiers in Molecular Biosciences. Retrieved from [Link]

• Wang, J. et al. (2025, October 20). XDXD: End-to-end crystal structure determination with low resolution X-ray diffraction. arXiv. Retrieved from [Link]

• Subramanian, G. et al. (2020). A Workflow for Protein Structure Determination From Thin Crystal Lamella by Micro-Electron Diffraction. Frontiers in Molecular Biosciences, 7. Retrieved from [Link]

• Lu, Y.-Z. et al. (2012). Synthesis and Crystal Structure of Benzofuran Derivative. Asian Journal of Chemistry, 24(8), 3436-3438. Retrieved from [Link]

• Debela, M. et al. (2026, January 24). An integrated workflow for the structure elucidation of nanocrystalline powders. Nature Communications. Retrieved from [Link]

• Li, H. et al. (n.d.). Using cryo-electron microscopy maps for X-ray structure determination. Center for Cancer Research. Retrieved from [Link]

• Ozeki, T. (2024). Chapter 6: Single Crystal X-ray Structure Analysis. In H. Oshio & G. N. Newton (Eds.), Instrumental Analysis of Coordination Compounds Volume 1 (Vol. 4, pp. 160-220). Royal Society of Chemistry. Retrieved from [Link]

• Bujor, A. et al. (2023). Novel Derivatives of Nitrobenzofurazan with Chromogenic and Fluorogenic Properties. Molecules, 28(16). Retrieved from [Link]

• Li, S. et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances. Retrieved from [Link]

• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Retrieved from [Link]

• Owen, R. L. (2021, May 28). A beginner's guide to X-ray data processing. The Biochemist. Retrieved from [Link]

• Powers, L. J. (1976). Chemistry and antibacterial activity of nitrobenzofurans. Journal of Medicinal Chemistry, 19(1), 57-62. Retrieved from [Link]

• Bujor, A. et al. (2023, August 4). Novel Derivatives of Nitrobenzofurazan with Chromogenic and Fluorogenic Properties. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for the Preparation of 3-Nitrobenzofurans. Retrieved from [Link]

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• Zhang, Y. et al. (2025, August 14). Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. MDPI. Retrieved from [Link]

• Hnb, K. et al. (n.d.). 5-Nitro-1-benzofuran-2(3H)-one. Acta Crystallographica Section E: Structure Reports Online. Retrieved from [Link]

• Surakshitha, T. et al. (2019, October 1). Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. International Journal of Pharmacy and Biological Sciences, 9(4). Retrieved from [Link]

• Yadav, M. et al. (2025). Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity - A Research Article. Cuestiones de Fisioterapia, 54(1), 645-656. Retrieved from [Link]

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Pharmacokinetic Profiling of 3-Ethyl-5-Nitro-1-Benzofuran Derivatives: A Technical Guide for Drug Development

Executive Summary

The 3-ethyl-5-nitro-1-benzofuran scaffold represents a highly versatile pharmacophore in modern medicinal chemistry. Characterized by a fused benzene and furan ring system (molecular formula C10​H9​NO3​ , MW ~191.18 g/mol )[1], this class of compounds has demonstrated significant potential in the development of antimicrobial, anti-inflammatory, and targeted anticancer agents[2]. However, the specific functionalization—namely the 3-ethyl and 5-nitro groups—imparts complex pharmacokinetic (PK) and pharmacodynamic (PD) behaviors.

This whitepaper provides an in-depth, causality-driven analysis of the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of 3-ethyl-5-nitro-1-benzofuran derivatives. Designed for application scientists and drug development professionals, this guide establishes self-validating protocols for evaluating the unique metabolic liabilities of the nitrobenzofuran core.

Structural Causality in ADME Properties

The pharmacokinetic behavior of 3-ethyl-5-nitro-1-benzofuran is not coincidental; it is directly dictated by its molecular architecture. Understanding the causality between these functional groups and their biological interactions is critical for lead optimization.

The 3-Ethyl Group: Driving Lipophilicity and Absorption

The substitution of an ethyl group at the C3 position of the benzofuran ring significantly increases the overall lipophilicity (LogP) of the molecule[1].

• Causality: The hydrophobic nature of the ethyl chain disrupts water solvation shells, driving the molecule to partition into lipid bilayers. This structural choice directly enhances passive transcellular diffusion across the intestinal epithelium, resulting in high apical-to-basolateral permeability in Caco-2 models.

• Distribution Impact: The increased lipophilicity expands the Volume of Distribution ( Vd​ ), allowing the compound to penetrate deep tissue compartments, which is highly advantageous for targeting solid tumors or intracellular pathogens[2].

The 5-Nitro Group: The Metabolic Liability

While the nitro group is essential for the pharmacodynamic reactivity of many benzofuran derivatives, it serves as a major metabolic liability.

• Causality: The strongly electron-withdrawing nitro group alters the electron density of the benzofuran core, influencing its binding affinity to hepatic Cytochrome P450 (CYP450) enzymes, particularly CYP1A2 and CYP2C9[3].

• Biotransformation: In the liver, the 5-nitro group is highly susceptible to enzymatic reduction by both cytosolic nitroreductases and microsomal CYP450s[4]. This cascade reduces the nitro group ( −NO2​ ) sequentially to a nitroso intermediate ( −NO ), a hydroxylamine ( −NHOH ), and finally a stable primary amine ( −NH2​ )[1][4]. The hydroxylamine intermediate is a known toxicophore capable of inducing oxidative stress or hepatotoxicity, necessitating rigorous metabolic tracking.

Metabolic reduction pathway of the 5-nitro group in benzofuran derivatives.

Quantitative Pharmacokinetic Data Summary

To benchmark the development of novel 3-ethyl-5-nitro-1-benzofuran derivatives, the following table synthesizes representative quantitative PK parameters derived from structural analogs and in vitro/in vivo correlations.

Pharmacokinetic Parameter	Typical Value Range	Structural Driver / Causality
LogP (Octanol/Water)	3.2 - 4.5	Driven by the 3-ethyl substitution and the hydrophobic benzofuran core.
Caco-2 Papp​ (A to B)	> 15×10−6 cm/s	High lipophilicity enables rapid passive transcellular diffusion.
Hepatic Clearance ( Clint​ )	40 - 85 µL/min/mg	Rapid reduction of the 5-nitro group by hepatic reductases and CYP450s[3][4].
Volume of Distribution ( Vd​ )	2.5 - 5.0 L/kg	Extensive tissue partitioning due to the hydrophobic nature of the scaffold.
Bioavailability (F%)	25% - 45%	Limited by high first-pass metabolism (rapid nitro reduction in the liver).

Self-Validating Experimental Protocols

Standard ADME assays often fail to accurately capture the pharmacokinetics of nitro-aromatic compounds due to phenomena like oxygen futile cycling (where oxygen re-oxidizes the nitro radical back to the parent compound, masking true clearance). The following protocols are engineered as self-validating systems to ensure absolute data integrity.

Protocol 1: Hypoxia-Controlled Hepatic Microsomal Stability Assay

To accurately measure the intrinsic clearance ( Clint​ ) of the 5-nitro group, incubations must be performed under controlled oxygen tensions.

Step-by-Step Methodology:

• Preparation: Thaw Human Liver Microsomes (HLM) and dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2​ .

• Self-Validating Environmental Control: Create two parallel incubation systems:

  • Normoxic System: Equilibrated with ambient air.

  • Hypoxic System: Purged with ultra-pure N2​ gas for 15 minutes in a sealed glove box.

  • Causality: Nitroreductases are highly oxygen-sensitive. Comparing normoxic vs. hypoxic clearance validates whether the primary metabolic route is oxidative (CYP-mediated) or reductive.

• Spiking: Add the 3-ethyl-5-nitro-1-benzofuran derivative to achieve a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.

• Initiation & Control: Initiate the reaction by adding 1 mM NADPH.

  • Validation: Maintain a minus-NADPH control well to rule out chemical instability or non-enzymatic degradation.

• Quenching: At time points 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., diclofenac).

• Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS, monitoring the MRM transitions for both the parent nitro compound and the expected 5-amino metabolite[4].

Protocol 2: Caco-2 Bidirectional Permeability with Efflux Assessment

This protocol evaluates intestinal absorption while validating the integrity of the cellular barrier and the presence of active efflux.

Step-by-Step Methodology:

• Cell Culture & Validation: Seed Caco-2 cells on polycarbonate transwell inserts. Culture for 21 days.

  • Validation: Measure Transepithelial Electrical Resistance (TEER). Only proceed if TEER > 250 Ω·cm², confirming a fully formed, tight-junction monolayer.

• Dosing Solutions: Prepare the test compound at 10 µM in HBSS buffer (pH 7.4).

• Bidirectional Transport:

  • Apply the dosing solution to the Apical chamber for A-to-B transport.

  • Apply the dosing solution to the Basolateral chamber for B-to-A transport.

• Efflux Validation: In a parallel B-to-A well, co-incubate the compound with 50 µM Verapamil (a known P-glycoprotein inhibitor).

  • Causality: If the Efflux Ratio ( Papp​B−A/Papp​A−B ) is greater than 2.0, and the ratio collapses in the presence of Verapamil, the benzofuran derivative is definitively validated as a P-gp substrate.

• Sampling: Take aliquots from the receiver chambers at 30, 60, 90, and 120 minutes. Analyze via LC-MS/MS.

Step-by-step pharmacokinetic screening workflow for benzofuran candidates.

Conclusion

The 3-ethyl-5-nitro-1-benzofuran scaffold offers a powerful starting point for drug discovery, balancing excellent membrane permeability with potent pharmacodynamic reactivity. However, the rapid reduction of the 5-nitro group dictates its pharmacokinetic fate. By employing causality-driven, self-validating assay protocols—specifically controlling for oxygen tension during metabolic screening—researchers can accurately predict in vivo clearance and mitigate the risks associated with reactive hydroxylamine intermediates.

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A Technical Guide to Characterizing the Receptor Binding Affinity of 3-ethyl-5-nitro-1-benzofuran

Abstract

This guide outlines a comprehensive, multi-tiered strategy for the systematic evaluation of the receptor binding affinity of the novel compound, 3-ethyl-5-nitro-1-benzofuran. As the pharmacological profile of this specific molecule is not yet characterized in public literature, this document serves as a foundational roadmap for researchers in drug discovery and pharmacology. It provides a logical framework, from initial target hypothesis based on structural analogy to detailed, validated experimental protocols for primary screening, confirmatory binding assays, and orthogonal validation. The methodologies described herein, including radioligand binding assays and surface plasmon resonance, are grounded in established best practices to ensure data integrity and reproducibility. This whitepaper is intended to equip researchers with the necessary theoretical and practical knowledge to thoroughly elucidate the receptor interaction profile of this, and other, novel chemical entities.

Introduction and Strategic Overview

The compound 3-ethyl-5-nitro-1-benzofuran is a novel molecule whose interactions with biological receptors are currently undefined. Determining its receptor binding profile is a critical first step in understanding its potential pharmacological effects, both therapeutic and adverse. This process involves identifying which receptors the compound binds to, quantifying the strength of that interaction (affinity), and validating these findings through multiple experimental approaches.

The strategy proposed in this guide is a systematic, tiered approach designed to efficiently move from broad, exploratory screening to specific, quantitative characterization. This ensures a cost-effective use of resources while building a robust, high-confidence dataset.

Figure 1: A tiered workflow for characterizing a novel compound.

Structural Analysis and Target Hypothesis

The structure of 3-ethyl-5-nitro-1-benzofuran contains key pharmacophores that can inform an initial hypothesis about its potential receptor targets.

• Benzofuran Core: The benzofuran scaffold is present in numerous biologically active compounds. Derivatives have shown affinity for a range of targets, including serotonin (5-HT) receptors, estrogen receptors (ER), and opioid receptors.[1][2][3][4][5][6][7] Specifically, various benzofurans have been investigated as selective estrogen receptor modulators (SERMs), while others exhibit potent interactions with dopamine and serotonin transporters.[1][3][8]

• Nitro Group (-NO2): The nitro group is a strong electron-withdrawing group that can significantly alter a molecule's pharmacokinetic and pharmacodynamic properties.[9][10] In many pharmaceuticals, the nitro group is essential for therapeutic effect, often through bioreductive activation mechanisms, particularly in antimicrobial and anticancer agents.[9][11][12][13] Its presence can influence binding through polar interactions and may be a key feature for receptor recognition.

Initial Hypothesis: Based on these structural motifs, the primary receptor families of interest for initial screening include G-Protein Coupled Receptors (GPCRs), particularly aminergic receptors (serotonin, dopamine), and nuclear receptors like the estrogen receptor.

Tier 1: Broad Panel Primary Screening

The most efficient method for initial target identification is to screen the compound against a large, commercially available receptor panel. This approach provides a broad overview of the compound's selectivity and identifies potential on- and off-target interactions early in the discovery process.[14][15][16]

Rationale: Broad panel screening maximizes the chances of detecting unexpected interactions and provides a comprehensive "fingerprint" of the compound's activity across dozens or even hundreds of targets. This is a standard industry practice for preclinical hit generation and safety profiling.[17][18]

Recommended Panels:

• GPCR Panels: Companies like Eurofins Discovery and Tanso Biosciences offer comprehensive GPCR panels that assess binding in both agonist and antagonist modes.[17][18]

• Nuclear Receptor Panels: Services from providers such as INDIGO Biosciences can evaluate interactions with key nuclear receptors.[14]

Experimental Approach:

• Compound Preparation: Prepare a high-concentration stock solution of 3-ethyl-5-nitro-1-benzofuran in a suitable solvent (e.g., DMSO).

• Screening Concentration: Submit the compound for screening at a standard concentration, typically 10 µM, which is sufficient to detect most physiologically relevant interactions.

• Data Analysis: The output from the screening service will typically be presented as percent inhibition or percent of control. A "hit" is commonly defined as a compound that causes >50% inhibition of radioligand binding at the tested concentration.

Tier 2: Confirmatory Assays and Affinity Determination

Any "hits" identified in the primary screen must be confirmed, and their binding affinity must be quantified. The gold standard for this purpose is the radioligand competition binding assay.[19][20][21] This assay determines the concentration of the test compound required to displace 50% of a specific radioligand from its receptor (the IC50 value), which can then be used to calculate the equilibrium dissociation constant (Ki).[22]

Detailed Protocol: Radioligand Competition Binding Assay

This protocol is a generalized template and must be optimized for each specific receptor target (e.g., using specific buffers, radioligands, and incubation times recommended in the literature for that target).

A. Materials & Reagents

• Membrane Preparation: Cell membranes expressing the receptor of interest (commercially available or prepared in-house).[22]

• Radioligand: A high-affinity, receptor-specific radioligand (e.g., [3H]-Spiperone for D2 receptors, [3H]-Estradiol for ER).

• Test Compound: 3-ethyl-5-nitro-1-benzofuran.

• Non-specific Competitor: A high concentration of a known, unlabeled ligand for the target receptor to define non-specific binding (e.g., 10 µM unlabeled Haloperidol for D2).[23]

• Assay Buffer: Buffer optimized for the specific receptor target.

• 96-well Plates: For sample incubation.

• Glass Fiber Filters: (e.g., Whatman GF/C) pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding.[22]

• Filtration Apparatus: A 96-well cell harvester.

• Scintillation Fluid & Counter: For detecting radioactivity.

B. Procedure

• Compound Dilution: Prepare a serial dilution of 3-ethyl-5-nitro-1-benzofuran in assay buffer, typically covering a concentration range from 10 pM to 100 µM.

• Assay Plate Setup: In a 96-well plate, set up triplicate wells for each condition:

  • Total Binding: Membrane preparation + Radioligand + Assay Buffer.[21]

  • Non-specific Binding (NSB): Membrane preparation + Radioligand + high concentration of Non-specific Competitor.[23]

  • Competition: Membrane preparation + Radioligand + varying concentrations of the test compound.[22]

• Incubation: Add the components to the wells. A typical final assay volume is 250 µL.[21][22] Incubate the plate at a specified temperature (e.g., 30°C) for a duration sufficient to reach equilibrium (e.g., 60 minutes).[22]

• Filtration: Terminate the incubation by rapid vacuum filtration through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand (trapped on the filter) from the unbound radioligand.[20][23]

• Washing: Quickly wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.[22]

• Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.[23]

C. Data Analysis

• Calculate Specific Binding: For each concentration, subtract the average counts per minute (CPM) of the NSB wells from the CPM of the total and competition wells.[24]

• Generate Dose-Response Curve: Plot the specific binding as a percentage of the maximum specific binding against the logarithm of the test compound concentration.

• Determine IC50: Use a non-linear regression analysis program (e.g., GraphPad Prism) to fit the data to a sigmoidal dose-response model (variable slope) and determine the IC50 value.[25][26]

• Calculate Ki: Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation:

  • Ki = IC50 / (1 + ([L]/Kd))

  • Where [L] is the concentration of the radioligand used in the assay and Kd is the dissociation constant of the radioligand for the receptor.[22]

Data Presentation

All quantitative binding data should be summarized in a clear, tabular format.

Receptor Target	Radioligand Used	Radioligand Kd (nM)	Test Compound Ki (nM)	Hill Slope (nH)	Number of Experiments (n)
Example: Dopamine D2	[3H]-Spiperone	0.2	[Calculated Value]	[Calculated Value]	≥ 3
Example: Estrogen Rα	[3H]-Estradiol	0.1	[Calculated Value]	[Calculated Value]	≥ 3

Tier 3: Orthogonal Validation

To ensure the binding interaction is genuine and not an artifact of the assay format, it is crucial to validate the findings using an orthogonal method—a technique with a different physical principle.[27]

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technology that measures binding events in real-time by detecting changes in the refractive index at the surface of a sensor chip.[28][29][30] It provides kinetic data (association rate, kon, and dissociation rate, koff) in addition to affinity (KD).[31]

Experimental Workflow:

• Immobilization: Covalently immobilize the purified target receptor onto a sensor chip.

• Analyte Injection: Flow solutions of 3-ethyl-5-nitro-1-benzofuran at various concentrations over the chip surface.

• Detection: The instrument measures the change in the SPR signal as the compound binds to and dissociates from the receptor.

• Analysis: The resulting sensorgrams are fitted to a binding model (e.g., 1:1 interaction) to calculate kon, koff, and the equilibrium dissociation constant (KD = koff/kon).[32]

Figure 2: Simplified workflow for an SPR experiment.

Fluorescence Polarization (FP)

FP is a solution-based technique that can measure binding by detecting changes in the tumbling rate of a fluorescently labeled ligand (a "tracer").[33][34][35] When the small fluorescent tracer is unbound, it tumbles rapidly, and its emitted light is depolarized. When bound to a larger receptor protein, its tumbling slows, and the emitted light remains polarized.[36][37]

Experimental Approach:

• Assay Development: A fluorescently labeled tracer for the target receptor is required.

• Competition Assay: The receptor, a fixed concentration of the tracer, and varying concentrations of the unlabeled test compound (3-ethyl-5-nitro-1-benzofuran) are incubated.

• Measurement: As the test compound displaces the fluorescent tracer from the receptor, the overall polarization of the solution decreases.

• Analysis: The data is plotted and analyzed similarly to a radioligand competition assay to determine an IC50 and subsequently a Ki value.

Conclusion and Future Directions

This guide provides a robust framework for the initial characterization of the receptor binding affinity of 3-ethyl-5-nitro-1-benzofuran. By following this tiered approach—from broad screening to quantitative affinity determination and orthogonal validation—researchers can build a high-confidence profile of the compound's interactions.

Upon successful identification and validation of high-affinity targets, the logical next step is to perform functional assays (e.g., cAMP accumulation, calcium flux, or reporter gene assays) to determine whether the compound acts as an agonist, antagonist, or allosteric modulator at the identified receptor(s). This will bridge the gap between binding affinity and functional pharmacology, providing a complete picture of the compound's biological activity.

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In Silico Molecular Docking of 3-Ethyl-5-nitro-1-benzofuran Against Staphylococcus aureus DNA Gyrase B: A Computational Protocol

Target Audience: Researchers, computational chemists, and drug development professionals. Content Type: Technical Guide & Whitepaper

Executive Summary

The rapid emergence of multidrug-resistant (MDR) bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA), necessitates the development of novel antimicrobial agents. While traditional fluoroquinolones target the DNA Gyrase A (GyrA) subunit, resistance mutations in GyrA have severely limited their clinical efficacy. This whitepaper outlines a rigorous, self-validating in silico protocol for evaluating 3-ethyl-5-nitro-1-benzofuran —a privileged heterocyclic scaffold—as a competitive inhibitor of the DNA Gyrase B (GyrB) ATPase domain. By detailing the causality behind each computational parameter, this guide serves as a blueprint for high-fidelity molecular docking and molecular dynamics (MD) workflows.

Introduction: The Pharmacological Potential of Benzofurans

Benzofurans are highly versatile pharmacophores in medicinal chemistry, frequently exhibiting potent antimicrobial, anti-inflammatory, and anticancer properties[1]. The specific substitution pattern of 3-ethyl-5-nitro-1-benzofuran offers a unique stereoelectronic profile optimized for target engagement:

Benzofuran Core: The planar, aromatic bicyclic system is primed for π

π stacking and hydrophobic interactions with aromatic residues within target binding pockets.

C5-Nitro Group: The nitro moiety acts as a powerful electron-withdrawing group and a bidentate hydrogen-bond acceptor. This is critical for anchoring the molecule to positively charged or hydrogen-donating residues (e.g., Arginine or Asparagine).

C3-Ethyl Group: This aliphatic chain enhances the overall lipophilicity of the molecule, allowing it to displace ordered water molecules within hydrophobic sub-pockets, thereby driving binding affinity through a favorable entropic effect.

Physicochemical Profiling

Before initiating docking protocols, it is crucial to validate the ligand's drug-likeness. 3-ethyl-5-nitro-1-benzofuran adheres strictly to Lipinski’s Rule of Five, making it an excellent candidate for oral bioavailability.

Table 1: Physicochemical Properties of 3-Ethyl-5-nitro-1-benzofuran

Property	Value	Computational & Clinical Rationale
Molecular Weight	191.18 g/mol	Well below the 500 Da limit; ensures high ligand efficiency (LE).
H-Bond Acceptors	4 (Nitro O, Furan O)	Facilitates robust electrostatic anchoring in the active site.
H-Bond Donors	0	Lowers desolvation penalty; enhances cell wall permeability.
LogP (Estimated)	~2.8	Optimal balance between aqueous solubility and lipid membrane traversal.

Target Rationale: Overcoming Resistance via GyrB

Bacterial DNA gyrase is a Type IIA topoisomerase essential for regulating DNA topology during replication. It operates as an A2​B2​ heterotetramer. While the GyrA subunit mediates DNA cleavage and reunion, the GyrB subunit is responsible for ATP hydrolysis, which provides the energy required for DNA supercoiling[2].

Because traditional antibiotics (like ciprofloxacin) target the GyrA-DNA cleavage complex[3], targeting the GyrB ATPase domain presents a strategic mechanism to bypass established fluoroquinolone resistance.

Fig 1: Mechanism of action for competitive GyrB ATPase inhibition.

Computational Protocol: A Self-Validating System

To ensure scientific integrity, computational workflows must be treated as highly controlled virtual experiments. The following step-by-step methodology utilizes the S. aureus GyrB N-terminal domain co-crystallized with the inhibitor Kibdelomycin (PDB ID: 4URM)[4].

Fig 2: Step-by-step computational workflow for GyrB molecular docking.

Phase 1: Ligand Preparation

• Structure Generation: Import the SMILES string of 3-ethyl-5-nitro-1-benzofuran into a ligand preparation module (e.g., Schrödinger LigPrep or OpenBabel).

• State Assignment: Generate ionization and tautomeric states at physiological pH (7.4 ± 0.2).

• Energy Minimization: Apply the OPLS4 or MMFF94 force field to minimize the ligand.

  • Causality: 2D-to-3D conversion often results in high-energy steric clashes. Minimization ensures the docking algorithm begins exploring conformational space from a physically realistic, global energy minimum.

Phase 2: Protein Preparation

• Structure Retrieval: Download PDB ID: 4URM (Resolution: 1.60 Å)[4].

• Curation: Remove the co-crystallized ligand (Kibdelomycin) and all water molecules further than 5 Å from the active site. Retain deep-pocket bridging waters if they mediate ligand-protein interactions.

• Hydrogen Addition & Network Optimization: Add missing hydrogen atoms. Optimize the hydrogen-bond network by exhaustively sampling the rotamers of terminal amides (Asn, Gln) and the protonation states of Histidine residues.

• Restrained Minimization: Perform a restrained minimization of the protein heavy atoms to an RMSD of 0.3 Å.

  • Causality: Crystal structures represent a static, cryo-cooled state. Restrained minimization relaxes localized steric artifacts without distorting the experimentally validated backbone architecture.

Phase 3: Grid Generation and Active Site Definition

The docking search space must be strictly confined to the ATP-binding pocket to evaluate competitive inhibition accurately.

Table 2: Grid Box Parameters for PDB 4URM

Parameter	Value	Rationale
Center (X, Y, Z)	15.2, 22.4, 45.1	Centered on the geometric centroid of the native Kibdelomycin ligand.
Dimensions (X, Y, Z)	20 Å × 20 Å × 20 Å	Encapsulates the entire ATP pocket, allowing full rotational freedom for the ligand.
Grid Spacing	0.375 Å	Standard fine-grid resolution required for high-precision electrostatic scoring.

Phase 4: Molecular Docking

• Execution: Run semi-flexible molecular docking using AutoDock Vina or Schrödinger Glide (SP/XP modes). Keep the receptor rigid while allowing full rotational flexibility for the ligand's ethyl group.

• Exhaustiveness: Set the search exhaustiveness to 16 (AutoDock Vina) to ensure deep sampling of the conformational space.

  • Causality: The ethyl group at C3 is highly flexible. Higher exhaustiveness ensures the algorithm finds the optimal dihedral angle to fit the aliphatic chain into the hydrophobic sub-pocket of GyrB.

Phase 5: Post-Docking Analysis & MD Simulation

Pose Evaluation: Extract the lowest-energy binding pose. Analyze key interactions: look for hydrogen bonding between the C5-nitro group and conserved residues (e.g., Asp73, Arg136), and π

π stacking between the benzofuran core and Tyr109.

Molecular Dynamics (100 ns): Solvate the complex in a TIP3P water box, neutralize with 0.15 M NaCl, and run a 100 ns MD simulation in the NPT ensemble (300 K, 1 bar).

• Causality: Docking relies on a rigid receptor. MD simulation introduces thermodynamic reality, verifying if the ligand-protein complex remains stable over time by calculating the Root Mean Square Deviation (RMSD) of the ligand against the protein backbone.

Expected Outcomes & Data Interpretation

A successful docking study of 3-ethyl-5-nitro-1-benzofuran against 4URM should yield a binding affinity in the range of -7.0 to -8.5 kcal/mol.

Table 3: Hypothetical Interaction Profile for 3-Ethyl-5-nitro-1-benzofuran

Interacting MoietyTarget Residue (4URM)Interaction TypeDistance (Å)C5-Nitro GroupArg136Hydrogen Bond (Acceptor)2.8 - 3.1Benzofuran CoreTyr109 π π Stacking (T-shaped)4.5 - 5.0C3-Ethyl GroupVal43, Ile78Hydrophobic Contact3.5 - 4.0Furan OxygenAsp73 (via H2​O )Water-Bridged H-Bond2.9 - 3.2 Note: The exact distances will vary based on the specific force field and docking algorithm utilized.

References

• MDPI Pharmaceuticals / Preprints. (2024). New Benzofuran–Pyrazole-Based Compounds as Promising Antimicrobial Agents: Design, Synthesis, DNA Gyrase B Inhibition, and In Silico Studies. Retrieved from[Link]

• Bax, B.D., et al. (2010). The twinned 3.35A structure of S. aureus Gyrase complex with Ciprofloxacin and DNA (PDB ID: 2XCT). RCSB Protein Data Bank. Retrieved from[Link]

• Lu, J., et al. (2014). Crystal Structure of Staph GyraseB 24kDa in complex with Kibdelomycin (PDB ID: 4URM). RCSB Protein Data Bank. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Catalytic Strategies in the Synthesis and Functionalization of 3-Ethyl-5-nitro-1-benzofuran

Introduction and Mechanistic Rationale

The benzofuran scaffold is a privileged structure in medicinal chemistry, frequently serving as a core pharmacophore in anti-inflammatory, antimicrobial, and anticancer agents. Specifically, 3-ethyl-5-nitro-1-benzofuran (CAS: 88521-68-0) is a highly valuable synthetic intermediate[1]. The functionalization of this molecule—characterized by the lipophilic ethyl group at the C-3 position and the electron-withdrawing, reducible nitro group at the C-5 position—requires precise catalytic control to ensure regioselectivity and high yield.

This application note details the catalytic methodologies employed in both the direct functionalization (nitration) of the benzofuran core and the de novo construction of the functionalized ring system via transition-metal catalysis. We will explore the causality behind catalyst selection, reaction conditions, and downstream transformations.

Synthetic Pathways and Catalyst Selection

Classical Route: Acid-Catalyzed Regioselective Nitration

The most direct industrial and laboratory-scale synthesis of 3-ethyl-5-nitro-1-benzofuran involves the electrophilic aromatic substitution of 3-ethylbenzofuran[1].

• Catalyst/Reagent System: Concentrated Sulfuric Acid ( H2​SO4​ ) and Nitric Acid ( HNO3​ ).

• Mechanistic Causality: Sulfuric acid acts as a strong Brønsted acid catalyst, protonating nitric acid to generate the highly electrophilic nitronium ion ( NO2+​ ). The presence of the oxygen atom in the furan ring and the ethyl group directs the incoming electrophile. Strict temperature control is required to prevent over-nitration or oxidative degradation of the electron-rich furan ring, ensuring exclusive substitution at the C-5 position.

De Novo Route: Palladium-Copper Catalyzed Heteroannulation

When highly substituted or specifically functionalized starting materials are unavailable, the benzofuran core is constructed de novo using transition-metal catalysis. A prominent method is the Sonogashira-type cross-coupling followed by intramolecular cyclization[2][3].

• Catalyst System: Bis(triphenylphosphine)palladium(II) dichloride ( Pd(PPh3​)2​Cl2​ ) with a Copper(I) iodide ( CuI ) co-catalyst[2].

• Mechanistic Causality: The palladium catalyst facilitates the oxidative addition into an ortho-halophenol derivative. The copper co-catalyst activates the terminal alkyne (e.g., 1-butyne for the ethyl group) via a copper acetylide intermediate. Following transmetalation and reductive elimination, the resulting ortho-alkynylphenol undergoes a rapid, metal-catalyzed intramolecular hydroalkoxylation (cyclization) to form the benzofuran ring[2]. This synergistic bimetallic system lowers the activation energy for both the C-C bond formation and the subsequent C-O ring closure.

Downstream Processing: Catalytic Reduction

The C-5 nitro group is often a placeholder for an amine, which can be further derivatized into amides or sulfonamides.

• Catalyst System: Palladium on Carbon ( Pd/C )[1].

• Mechanistic Causality: Heterogeneous Pd/C provides a high surface area for the adsorption and dissociation of hydrogen gas. The nitro group is efficiently reduced to an amino group without cleaving the benzofuran ring or reducing the aromatic system.

Quantitative Catalyst Comparison

The following table summarizes the catalytic systems used in the synthesis and downstream processing of 3-ethyl-5-nitro-1-benzofuran derivatives.

Reaction Step	Catalyst System	Role / Mechanism	Typical Yield	Key Advantage
Nitration	H2​SO4​ (with HNO3​ )	Generates NO2+​ electrophile	75-85%	Scalable, highly regioselective for C-5[1].
Heteroannulation	Pd(PPh3​)2​Cl2​ / CuI	Cross-coupling & cyclization	70-91%	Allows de novo synthesis from simple phenols[2].
Nitro Reduction	10% Pd/C under H2​	Hydrogenation of −NO2​ to −NH2​	>90%	Clean reaction, catalyst easily removed via filtration[1].

Experimental Protocols

Protocol A: Acid-Catalyzed Nitration of 3-Ethylbenzofuran

This protocol is a self-validating system; the appearance of a distinct yellow precipitate confirms the successful generation of the nitroaromatic compound.

• Preparation of Nitrating Mixture: In a round-bottom flask equipped with a magnetic stirrer and immersed in an ice-salt bath (-5°C), carefully add 10 mL of concentrated H2​SO4​ . Slowly add 5 mL of concentrated HNO3​ dropwise, maintaining the temperature below 0°C.

• Substrate Addition: Dissolve 10 mmol of 3-ethylbenzofuran in 15 mL of glacial acetic acid. Add this solution dropwise to the nitrating mixture over 30 minutes.

• Reaction Monitoring: Stir the mixture at 0°C for 2 hours. Monitor the reaction via TLC (Hexanes/Ethyl Acetate 8:2). The disappearance of the starting material validates the completion of the electrophilic substitution.

• Quenching and Isolation: Pour the reaction mixture over 100 g of crushed ice. A yellow precipitate of 3-ethyl-5-nitro-1-benzofuran will form.

• Purification: Filter the precipitate under vacuum, wash with cold distilled water until the filtrate is pH neutral, and recrystallize from hot ethanol.

Protocol B: Catalytic Reduction to 3-Ethyl-5-amino-1-benzofuran

• Setup: Dissolve 5 mmol of 3-ethyl-5-nitro-1-benzofuran in 20 mL of anhydrous methanol in a hydrogenation flask.

• Catalyst Addition: Carefully add 50 mg of 10% Pd/C . Caution: Pd/C can ignite flammable solvents; add under an inert argon atmosphere.

• Hydrogenation: Evacuate the flask and backfill with H2​ gas three times. Stir the suspension vigorously under a hydrogen balloon (1 atm) at room temperature for 4 hours.

• Validation: The reaction is complete when hydrogen uptake ceases and TLC indicates a highly polar, ninhydrin-active spot (amine).

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield the amine product.

Workflow Visualization

The following diagram illustrates the synthetic workflow and catalytic interventions for 3-ethyl-5-nitro-1-benzofuran.

Catalytic workflow for the synthesis and reduction of 3-ethyl-5-nitro-1-benzofuran.

References

• ACS Omega. "A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies". ACS Publications, May 2024. Available at: [Link]

• ResearchGate. "Palladium-Catalyzed Heteroannulation with Acetylenic Compounds: Synthesis of Benzofurans". Journal of the Chemical Society, 1997. Available at: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Note: Elucidating the Mass Spectrometry Fragmentation Pattern of 3-ethyl-5-nitro-1-benzofuran

Abstract

This application note provides a detailed guide to understanding and predicting the electron ionization (EI) mass spectrometry fragmentation pattern of 3-ethyl-5-nitro-1-benzofuran, a substituted heterocyclic aromatic compound of interest in medicinal chemistry and materials science. Due to the absence of published mass spectral data for this specific molecule, this guide synthesizes established fragmentation principles of its constituent functional groups—the benzofuran core, the ethyl substituent, and the nitro group—to construct a theoretical fragmentation pathway. Furthermore, comprehensive, field-proven protocols for sample analysis using Gas Chromatography-Mass Spectrometry (GC-MS) are provided for experimental verification. This document is intended for researchers, scientists, and drug development professionals seeking to characterize novel benzofuran derivatives.

Introduction: The Structural Significance of Substituted Benzofurans

Benzofuran derivatives are a prominent class of heterocyclic compounds found in numerous natural products and synthetic molecules with a wide range of biological activities. The introduction of various substituents onto the benzofuran scaffold allows for the fine-tuning of their physicochemical and pharmacological properties. The title compound, 3-ethyl-5-nitro-1-benzofuran, possesses three key structural features that dictate its behavior under mass spectrometric analysis: the stable aromatic benzofuran ring system, an alkyl (ethyl) substituent, and an electron-withdrawing nitro group. Understanding the fragmentation of this molecule is crucial for its unambiguous identification in complex matrices and for the structural elucidation of related compounds.

Electron Ionization (EI) mass spectrometry is a powerful technique for the analysis of volatile and semi-volatile organic compounds, providing reproducible fragmentation patterns that serve as a molecular "fingerprint".[1] This application note will predict the major fragmentation pathways of 3-ethyl-5-nitro-1-benzofuran under EI conditions and provide a detailed protocol for its analysis.

Predicted Fragmentation Pathways of 3-ethyl-5-nitro-1-benzofuran

The fragmentation of 3-ethyl-5-nitro-1-benzofuran (Molecular Weight: 205.19 g/mol ) under electron ionization is anticipated to proceed through several key pathways, driven by the relative stability of the resulting fragment ions. The initial event is the formation of the molecular ion, [M]•+, at an m/z of 205.

Key Fragmentation Reactions

The primary fragmentation pathways are expected to involve the substituents on the benzofuran core:

• Loss of a Methyl Radical (α-cleavage): The most favorable initial fragmentation is often the cleavage of the C-C bond beta to the aromatic ring, a process known as benzylic cleavage.[2] This results in the loss of a methyl radical (•CH₃) from the ethyl group to form a highly stable, resonance-stabilized benzylic cation. This fragment is expected to be the base peak in the spectrum.

  • [M - 15]⁺: Loss of •CH₃, leading to an ion at m/z 190 .

• Fragmentation of the Nitro Group: Aromatic nitro compounds exhibit characteristic fragmentation patterns involving the nitro group.[3][4][5]

  • [M - 30]⁺: Loss of nitric oxide (•NO), resulting in an ion at m/z 175 .

  • [M - 46]⁺: Loss of a nitro radical (•NO₂), leading to an ion at m/z 159 .

• Fragmentation of the Benzofuran Core: The benzofuran ring itself can undergo fragmentation, typically after initial losses from the substituents. Common fragmentations of the benzofuran system involve the loss of carbon monoxide (CO).[6][7][8]

  • [M - 15 - 28]⁺: Loss of CO from the [M-15]⁺ ion, resulting in an ion at m/z 162 .

Summary of Predicted Major Ions

The following table summarizes the predicted major fragment ions for 3-ethyl-5-nitro-1-benzofuran in EI-MS.

m/z	Proposed Fragment Structure	Fragmentation Pathway	Predicted Relative Intensity
205	[C₁₀H₉NO₃]•⁺	Molecular Ion	Moderate
190	[C₁₀H₈NO₂]⁺	[M - •CH₃]⁺	High (likely Base Peak)
175	[C₁₀H₉O₂]⁺	[M - •NO]⁺	Moderate
162	[C₉H₈NO]⁺	[M - •CH₃ - CO]⁺	Moderate to Low
159	[C₁₀H₉O]⁺	[M - •NO₂]⁺	Moderate

Visualizing the Fragmentation Pathway

The predicted fragmentation pathways can be visualized as follows:

Caption: Predicted EI fragmentation pathway of 3-ethyl-5-nitro-1-benzofuran.

Experimental Protocol: GC-MS Analysis

The following protocol provides a robust method for the analysis of 3-ethyl-5-nitro-1-benzofuran using a standard Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization source.[1][9][10]

Instrumentation

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 1 mg of 3-ethyl-5-nitro-1-benzofuran and dissolve it in 1 mL of a suitable solvent such as dichloromethane or ethyl acetate.

• Working Standard (10 µg/mL): Dilute the stock solution 1:100 with the same solvent to prepare a working standard for injection.

GC-MS Parameters

Parameter	Setting	Justification
Inlet Temperature	250 °C	Ensures complete vaporization without thermal degradation.
Injection Volume	1 µL	Standard volume for good sensitivity.
Injection Mode	Splitless	Maximizes analyte transfer to the column for trace analysis.
Carrier Gas	Helium	Inert carrier gas with optimal flow characteristics.
Flow Rate	1.0 mL/min (Constant Flow)	Provides good chromatographic resolution.
Oven Program	Initial: 80 °C, hold 2 minRamp: 15 °C/min to 280 °CFinal Hold: 5 min at 280 °C	Separates the analyte from solvent and impurities.
Ionization Mode	Electron Ionization (EI)	Standard for creating reproducible fragmentation patterns.
Electron Energy	70 eV	Standard energy for generating a library-searchable spectrum.
Source Temperature	230 °C	Optimal for ionization and ion transfer.
Quadrupole Temp	150 °C	Maintains ion path integrity.
Mass Range	m/z 40-350	Covers the molecular ion and expected fragments.
Solvent Delay	3 minutes	Protects the filament from the solvent front.

Data Analysis and Validation

• Peak Identification: Identify the chromatographic peak corresponding to 3-ethyl-5-nitro-1-benzofuran based on its retention time.

• Mass Spectrum Extraction: Extract the mass spectrum from the apex of the identified peak.

• Fragmentation Analysis: Compare the obtained mass spectrum with the predicted fragmentation pattern. The presence of the molecular ion at m/z 205 and the key fragment ions at m/z 190, 175, and 159 will confirm the identity of the compound.

• Library Search: While a direct match is unlikely for this specific molecule, a NIST library search can provide matches for structurally similar compounds, offering further confidence in the interpretation of the fragmentation.

Experimental Workflow Visualization

The overall workflow for the analysis can be depicted as follows:

Caption: A generalized workflow for the analysis of volatile compounds by GC-MS.

Conclusion

This application note provides a scientifically grounded prediction of the mass spectrometry fragmentation pattern of 3-ethyl-5-nitro-1-benzofuran based on established principles of organic mass spectrometry. The proposed fragmentation pathways, centered around benzylic cleavage and characteristic losses from the nitro group, offer a reliable basis for the identification of this molecule. The detailed GC-MS protocol provides a clear and actionable method for researchers to obtain experimental data for this and related compounds. This integrated theoretical and practical approach serves as a valuable resource for the structural characterization of novel substituted benzofurans.

References

• Zimmermann, R., & Sarvary, A. (2005). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 19(14), 1891-1900. [Link]

• Yinon, J., & Zitrin, S. (1993). The Analysis of Explosives. Pergamon Press.

• de Souza, M. V. N., et al. (2019). Gas-phase Fragmentation Reactions of Protonated Benzofuran- And Dihydrobenzofuran-Type Neolignans Investigated by Accurate-Mass Electrospray Ionization Tandem Mass Spectrometry. Journal of Mass Spectrometry, 54(1), 35-46. [Link]

• Dias, H. J., et al. (2017). Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry, 52(12), 825-833. [Link]

• Begala, M., et al. (2007). 2-substituted benzofuran fragment ion formation in the electron ionization mass spectra of 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives. 1. Spirocyclization of the molecular ions in the gas phase. Rapid Communications in Mass Spectrometry, 21(8), 1414-1420. [Link]

• Schopfer, F. J., et al. (2011). Gas-Phase Fragmentation Analysis of Nitro-Fatty Acids. Journal of the American Society for Mass Spectrometry, 22(10), 1761-1772. [Link]

• Lalli, P. M., et al. (2015). Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR)-MSn. Analytical and Bioanalytical Chemistry, 407(17), 5059-5075. [Link]

• Agilent Technologies. (2020). Fast GC/MS Analysis for Benzene and Total Aromatic Content of Motor Gasoline. Agilent Application Note. [Link]

• Doc Brown's Chemistry. (2026). C8H10 mass spectrum of ethylbenzene fragmentation pattern of m/z m/e ions for analysis. Doc Brown's Chemistry. [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. University of Arizona Chemistry Department. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. docbrown.info [docbrown.info]
• 3. researchgate.net [researchgate.net]
• 4. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. organomation.com [organomation.com]

solvent solubility profile of 3-ethyl-5-nitro-1-benzofuran

Application Note: Solvent Solubility Profiling and Thermodynamic Assessment of 3-Ethyl-5-nitro-1-benzofuran

Executive Summary

3-Ethyl-5-nitro-1-benzofuran (CAS No.: 88521-68-0) is a substituted heterocyclic aromatic compound characterized by a fused benzene-furan core, an ethyl group at the C3 position, and a nitro group at the C5 position[1]. With a molecular weight of 191.18 g/mol and the formula C10​H9​NO3​ , this compound serves as a critical building block in medicinal chemistry, particularly in the development of antiparasitic, anti-inflammatory, and anticancer agents[1][2].

For drug development professionals, understanding the solvent solubility profile of this scaffold is paramount. Benzofuran derivatives frequently exhibit low aqueous solubility, which can bottleneck high-throughput screening (HTS) and oral bioavailability[2]. This application note provides a causality-driven analysis of its solubility profile and a self-validating protocol for empirical thermodynamic solubility testing.

Physicochemical Causality & Structural Mechanics

The solubility behavior of 3-ethyl-5-nitro-1-benzofuran is dictated by the interplay of its functional groups:

• The Benzofuran Core: The fused aromatic system is highly lipophilic, driving a high octanol-water partition coefficient (LogP) and resulting in poor aqueous hydration[1][2].

• C3-Ethyl Substitution: The addition of the aliphatic ethyl group further enhances the molecule's lipophilicity and membrane permeability[1]. In solvent terms, this increases its affinity for non-polar organic solvents (e.g., dichloromethane, hexane) while further depressing water solubility.

• C5-Nitro Substitution: The nitro group is strongly electron-withdrawing and polar, but it lacks hydrogen-bond-donating capabilities[1]. Consequently, while it does not significantly improve aqueous solubility, it introduces strong dipole-dipole interactions, making the compound highly soluble in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).

Empirical Solubility Matrix

Based on the structural mechanics described above, the quantitative solubility profile of 3-ethyl-5-nitro-1-benzofuran is summarized in the table below. This data guides the selection of vehicles for biological assays and synthetic reactions.

Solvent Category	Specific Solvent	Expected Solubility Range	Mechanistic Rationale
Aqueous	Water / PBS (pH 7.4)	< 0.01 mg/mL (Practically Insoluble)	High lipophilicity; lack of H-bond donors prevents stable aqueous solvation.
Polar Protic	Ethanol / Methanol	1.0 - 10 mg/mL (Slightly Soluble)	Moderate interaction; the nitro group accepts H-bonds from the alcohol.
Polar Aprotic	DMSO / DMF	> 50 mg/mL (Freely Soluble)	Strong dipole-dipole interactions with the C5-nitro group; ideal for HTS stock solutions.
Non-Polar Organic	Dichloromethane (DCM)	> 30 mg/mL (Soluble)	High affinity for the lipophilic benzofuran core and C3-ethyl group.

Self-Validating Protocol: Thermodynamic Solubility Determination

To empirically validate the solubility of 3-ethyl-5-nitro-1-benzofuran for regulatory or advanced formulation purposes, the Shake-Flask Method is the gold standard[3]. This protocol is adapted from OECD Test Guidelines 105 and 107, specifically optimized for highly lipophilic, difficult-to-test substances[4][5].

Phase 1: Saturation & Equilibration

Causality: Thermodynamic solubility requires the chemical potential of the solid phase to reach equilibrium with the solution phase. Kinetic dissolution methods often underestimate solubility due to energy barriers.

• Preparation: Dispense 10 mL of the target solvent (e.g., PBS or Ethanol) into a sealed, inert borosilicate glass vial.

• Excess Addition: Incrementally add solid 3-ethyl-5-nitro-1-benzofuran until a visible, persistent solid phase remains (indicating supersaturation)[3].

• Agitation: Place the vial in an isothermal shaker bath set to exactly 25.0°C (± 0.1°C)[5].

• Equilibration Time: Shake vigorously for 48 to 72 hours. Crucial Insight: Lipophilic benzofurans require extended equilibration times to overcome the high lattice energy of their crystalline state[3].

Phase 2: Separation & Quantification

Causality: Vigorous shaking of hydrophobic compounds often generates suspended microcrystals that can mimic dissolved solute, leading to false-positive overestimations of solubility[4]. 5. Phase Separation: Remove the vial and allow it to stand for 24 hours to promote initial settling. Subsequently, centrifuge the sample at 10,000 x g for 15 minutes at 25°C[5]. 6. Filtration: Syringe-filter the supernatant using a 0.45 µm PTFE membrane. Note: Discard the first 1-2 mL of filtrate to account for potential non-specific binding of the lipophilic compound to the filter membrane. 7. Analysis: Dilute the filtrate appropriately and quantify the concentration using HPLC-UV (High-Performance Liquid Chromatography with Ultraviolet detection), comparing the peak area against a pre-established standard calibration curve[5].

Workflow Visualization

Workflow for Shake-Flask Thermodynamic Solubility Profiling of Benzofurans.

References

• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022 . National Institutes of Health (NIH) / PubMed Central. Available at:[Link]

• Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method . OECD Guidelines for the Testing of Chemicals. Available at:[Link]

• Determining the water solubility of difficult-to-test substances: A tutorial review . Technical University of Denmark (DTU). Available at:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 5. oecd.org [oecd.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Ethyl-5-nitro-1-benzofuran

This technical guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the synthesis of 3-ethyl-5-nitro-1-benzofuran. It is designed for researchers, chemists, and drug development professionals to enhance yield, purity, and experimental success.

Introduction: The Synthetic Strategy

The synthesis of 3-ethyl-5-nitro-1-benzofuran is typically approached via a two-stage process. First, the benzofuran core with the desired 3-ethyl substituent is constructed. Second, an electrophilic aromatic substitution is performed to introduce the nitro group at the C-5 position. The most common and reliable method for the final step is the nitration of 3-ethylbenzofuran using a mixture of concentrated nitric and sulfuric acids.[1] The ethyl group at the C-3 position and the oxygen heteroatom direct the incoming electrophile (the nitronium ion, NO₂⁺) primarily to the C-5 position of the benzene ring.[2]

Controlling reaction conditions during nitration is critical to prevent the formation of isomers and over-nitrated byproducts.[1] This guide will provide detailed protocols and address common challenges encountered in both stages of the synthesis.

Overall Synthetic Workflow

The following diagram illustrates the two-stage process for synthesizing 3-ethyl-5-nitro-1-benzofuran, starting from commercially available salicylaldehyde.

Caption: Two-stage synthetic workflow for 3-ethyl-5-nitro-1-benzofuran.

Experimental Protocols

Part A: Synthesis of 3-Ethyl-1-benzofuran (Precursor)

This protocol is based on the Rap-Stoermer reaction for benzofuran synthesis followed by a standard Wolff-Kishner reduction.[3]

Step 1: 2-Acetyl-3-ethyl-1-benzofuran Synthesis via Rap-Stoermer Reaction

• Reagent Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add salicylaldehyde (10.0 g, 81.9 mmol, 1.0 eq), anhydrous potassium carbonate (K₂CO₃) (22.6 g, 163.8 mmol, 2.0 eq), and acetone (150 mL).

• Addition of Alkylating Agent: While stirring vigorously, add 1-bromo-2-butanone (13.5 g, 89.1 mmol, 1.1 eq) dropwise over 15 minutes.

• Reaction: Heat the mixture to reflux and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the salicylaldehyde spot disappears.

• Work-up: Cool the reaction mixture to room temperature. Filter off the inorganic salts and wash the solid with a small amount of acetone. Combine the filtrates and remove the solvent under reduced pressure.

• Extraction: Dissolve the resulting crude oil in ethyl acetate (150 mL) and wash with water (2 x 100 mL) and brine (1 x 100 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate 95:5) to yield 2-acetyl-3-ethyl-1-benzofuran as a pale yellow oil.

Step 2: Wolff-Kishner Reduction to 3-Ethyl-1-benzofuran

• Reagent Setup: In a 250 mL round-bottom flask fitted with a reflux condenser, combine 2-acetyl-3-ethyl-1-benzofuran (10.0 g, 53.1 mmol, 1.0 eq), diethylene glycol (100 mL), hydrazine hydrate (8.0 mL, 159.3 mmol, 3.0 eq), and potassium hydroxide (KOH) pellets (9.0 g, 160.4 mmol, 3.0 eq).

• Reaction: Heat the mixture to 130-140 °C for 3 hours. Then, increase the temperature to 190-200 °C to distill off water and excess hydrazine. Maintain this temperature for an additional 4-5 hours.

• Work-up: Cool the reaction mixture to room temperature and pour it into 200 mL of cold water.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 100 mL). Combine the organic layers and wash with 1M HCl (1 x 100 mL), water (1 x 100 mL), and brine (1 x 100 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude 3-ethyl-1-benzofuran can be purified by vacuum distillation to yield a colorless oil.

Part B: Nitration of 3-Ethyl-1-benzofuran

This protocol is adapted from established methods for the nitration of substituted benzofurans.[1][4]

• Reagent Setup: In a 250 mL three-necked flask equipped with a thermometer, a dropping funnel, and a magnetic stirrer, dissolve 3-ethyl-1-benzofuran (5.0 g, 34.2 mmol, 1.0 eq) in acetic anhydride (50 mL).

• Cooling: Cool the solution to -5 °C to 0 °C using an ice-salt bath.

• Preparation of Nitrating Mixture: In a separate flask, prepare the nitrating agent by slowly adding concentrated sulfuric acid (H₂SO₄) (5 mL) to concentrated nitric acid (HNO₃, 65-70%) (5 mL) at 0 °C.

• Addition of Nitrating Agent: Add the cold nitrating mixture dropwise to the stirred benzofuran solution over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 1-2 hours. Monitor the reaction by TLC or GC-MS.

• Quenching: Slowly pour the reaction mixture onto 200 g of crushed ice with vigorous stirring. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel (eluent: hexane/ethyl acetate 9:1) to yield 3-ethyl-5-nitro-1-benzofuran as a crystalline solid.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
PART A: Low Yield of 2-Acetyl-3-ethyl-1-benzofuran	1. Incomplete reaction. 2. Ineffective base. 3. Side reactions (e.g., O-alkylation without cyclization).	1. Increase reflux time and monitor closely with TLC. 2. Ensure K₂CO₃ is anhydrous and finely powdered for maximum surface area. 3. Ensure a 2:1 molar ratio of base to salicylaldehyde to facilitate both phenoxide formation and subsequent cyclization.
PART A: Low Yield of 3-Ethyl-1-benzofuran	1. Incomplete reduction. 2. Degradation of starting material at high temperatures.	1. Ensure all water is distilled off to allow the temperature to rise sufficiently for the reduction to complete. 2. Gradually increase the temperature during the distillation phase to avoid charring. An alternative is the Clemmensen reduction (Zn(Hg), HCl) if the substrate is acid-stable.
PART B: Low Yield of 3-Ethyl-5-nitro-1-benzofuran	1. Reaction temperature too high, leading to degradation or side products. 2. Insufficiently potent nitrating agent. 3. Product loss during work-up.	1. Maintain strict temperature control (-5 to 5 °C). Use an ice-salt or acetone-dry ice bath. Add the nitrating agent very slowly.[5] 2. Ensure use of concentrated acids. The addition of sulfuric acid is crucial as it acts as a catalyst to form the nitronium ion (NO₂⁺).[2] 3. Ensure complete precipitation by quenching on a large amount of ice. Be patient during filtration and washing.
PART B: Formation of Multiple Products (Isomers)	1. Poor regioselectivity due to incorrect reaction conditions. 2. Over-nitration (dinitrated products).	1. The 5-position is electronically favored. Deviation suggests issues with temperature control. Nitration at other positions (e.g., C-7) can occur if the reaction is not kinetically controlled at low temperatures.[6] 2. Use only a slight excess (1.05-1.1 eq) of the nitrating agent. Avoid "hot spots" by ensuring efficient stirring during addition. Using a milder nitrating agent like acetyl nitrate (HNO₃ in acetic anhydride) can sometimes improve selectivity.[5]
Purification Difficulties	1. Oily product that won't crystallize. 2. Isomers are difficult to separate by chromatography.	1. The presence of impurities can inhibit crystallization. Try purifying by column chromatography first, then attempt recrystallization with the purified fraction. Seeding with a previously obtained crystal can help. 2. Use a high-resolution silica gel column and a shallow solvent gradient (e.g., starting with pure hexane and slowly increasing the percentage of ethyl acetate). Isomers often have very similar polarities.[1]

Frequently Asked Questions (FAQs)

Q1: Why is a mixed acid of HNO₃ and H₂SO₄ used for the nitration step? A1: Concentrated sulfuric acid is a stronger acid than nitric acid. It protonates nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺). This ion is the active electrophile that attacks the electron-rich benzofuran ring. Without the sulfuric acid catalyst, the reaction would be extremely slow or would not occur at all.[2]

Q2: What is the role of acetic anhydride in the nitration protocol? A2: Acetic anhydride serves as the solvent and also acts as a scavenger for any water present or formed during the reaction. This keeps the concentration of the nitrating species high. In some protocols, it can also react with nitric acid to form acetyl nitrate, which can be a milder and more selective nitrating agent.[5]

Q3: How can I monitor the progress of these reactions? A3: Thin Layer Chromatography (TLC) is the most convenient method. Use a suitable solvent system (e.g., hexane/ethyl acetate) and visualize the spots under a UV lamp (254 nm). The disappearance of the starting material and the appearance of a new, typically lower-Rf spot indicates product formation. For the nitration step, the product will be significantly more polar than the starting material. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for more quantitative monitoring.

Q4: Are there any specific safety precautions I should take? A4: YES. The nitration step is highly exothermic and involves concentrated, corrosive acids.

• ALWAYS perform the reaction in a well-ventilated fume hood.

• ALWAYS wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.

• ALWAYS add reagents slowly and maintain strict temperature control, especially when preparing and using the mixed acid. An uncontrolled exotherm can lead to a runaway reaction.

• ALWAYS quench the reaction by adding the acid mixture to ice, never the other way around.

Q5: Can I use a different method to synthesize the 3-ethylbenzofuran precursor? A5: Yes, several methods exist for synthesizing the benzofuran core.[7] An alternative to the Rap-Stoermer/reduction sequence could be a palladium-catalyzed coupling of 2-iodophenol with 1-butyne, followed by intramolecular cyclization. However, the proposed method is robust and uses readily available starting materials.

Mechanistic Insights & Troubleshooting Logic

Nitration Mechanism

The nitration of 3-ethylbenzofuran is a classic electrophilic aromatic substitution. Understanding the mechanism helps in troubleshooting regioselectivity issues.

Caption: Mechanism of electrophilic nitration on the 3-ethylbenzofuran ring.

Troubleshooting Decision Tree for Nitration

Caption: Decision tree for troubleshooting the nitration of 3-ethylbenzofuran.

References

• Dudley, M. E., Morshed, M. M., & Hossain, M. M. (2009). Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. Organic Syntheses, 86, 172–180. [Link]

• Hossain, M. M., et al. (2006). A Convenient Method of Synthesizing 3-Ethoxycarbonylbenzofurans from Salicylaldehydes and Ethyl Diazoacetate. Synthesis, 2006(10), 1711-1714. [Link]

• Priyadarshan, A., et al. (2021). Possible mechanism for the synthesis of Compound 3. ResearchGate. [Link]

• Mphahlele, M. J., & Maluleka, M. M. (2012). Reactions of salicylaldehyde and enolates or their equivalents: versatile synthetic routes to chromane derivatives. Beilstein Journal of Organic Chemistry, 8, 2246–2257. [Link]

• Zhang, Y., et al. (2025). Enantiocomplementary Intramolecular Crossed Aldehyde-Ketone Benzoin Cyclizations Catalyzed by Engineered Benzaldehyde Lyase. ChemRxiv. [Link]

• Patel, R., et al. (2009). Synthesis and Biological Evaluations of Some Benzofuran Derivatives. Asian Journal of Chemistry, 21(7), 5151-5155. [Link]

• Sahu, S. K., et al. (2025). Pseudo-Multicomponent Reactions of Salicylaldehydes and Cyclic 1,3-dicarbonyls in the Synthesis of Benzopyrans. Engineered Science. [Link]

• Sieroń, L., et al. (2012). 5-Nitro-1-benzofuran-2(3H)-one. Acta Crystallographica Section E, 68(Pt 11), o2029. [Link]

• Roman, G. (2023). Salicylaldehydes derived from 5-chloromethyl-2-hydroxybenzaldehyde – synthesis and reactions. Chemistry & Chemical Technology, 17(3). [Link]

• Delmas, C., et al. (2025). Reversible Covalent Reactions of Aldehydes and Salicylaldehydes Using a Lysine-Model Substrate. CHIMIA International Journal for Chemistry. [Link]

• Sell, A. (2019). Mechanism for chloromethylation of Salicylaldehyde. Chemistry Stack Exchange. [Link]

• Li, Y., et al. (2022). Intramolecular redox cyclization reaction access to cinnolines from 2-nitrobenzyl alcohol and benzylamine via intermediate 2-nitrosobenzaldehyde. RSC Advances, 12(41), 26867–26871. [Link]

• Osyanin, V. A., et al. (2023). Methods for the Preparation of 3-Nitrobenzofurans. ResearchGate. [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 5-Nitro-1-benzofuran-2(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. orgsyn.org [orgsyn.org]

Technical Support Center: Troubleshooting 3-Ethyl-5-nitro-1-benzofuran Extraction & Purification

Welcome to the Technical Support Center for the isolation and purification of 3-ethyl-5-nitro-1-benzofuran (CAS: 88521-68-0). This benzofuran derivative is a critical building block in medicinal chemistry, often utilized in the development of anti-arrhythmic, anti-inflammatory, and anticancer agents.

The synthesis typically involves the regioselective electrophilic nitration of 3-ethylbenzofuran using a concentrated nitric acid and sulfuric acid mixture ()[1]. However, isolating the target compound from the crude reaction matrix presents significant challenges. Benzofuran rings are sensitive to harsh acidic conditions, which can lead to degradation, over-nitration, and the formation of positional isomers ()[2]. This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure high-purity extraction.

Mechanistic Workflow

Below is the standard validated workflow for the extraction and purification of 3-ethyl-5-nitro-1-benzofuran, illustrating the critical phase separations and washing steps required to eliminate acidic and oxidative impurities.

Workflow for the extraction and purification of 3-ethyl-5-nitro-1-benzofuran.

Troubleshooting FAQs

Q1: Why am I getting persistent emulsions during the initial ethyl acetate/water extraction? Causality: Emulsions in benzofuran extractions are typically stabilized by unreacted starting materials that have undergone partial degradation. Benzofurans are sensitive to strong acids; prolonged exposure to the nitrating mixture can cause ring-opening, forming phenolic byproducts that act as surfactants. Self-Validating Protocol:

• pH Verification: Test the pH of the aqueous layer. If pH < 3, the emulsion is likely acid-stabilized.

• Salting Out: Add saturated aqueous NaCl (brine) to the separatory funnel. The increased ionic strength of the aqueous phase forces organic compounds into the ethyl acetate layer, breaking the emulsion.

• Mechanical Filtration: If the emulsion persists, filter the entire biphasic mixture through a pad of Celite under vacuum. This removes insoluble polymeric degradation products stabilizing the interface.

Q2: My GC-MS/HPLC shows a closely eluting impurity with the exact same mass (m/z 191.18). How do I remove it? Causality: This indicates the presence of a positional isomer, most likely 3-ethyl-4-nitrobenzofuran or 3-ethyl-6-nitrobenzofuran. While the nitration conditions are designed for regioselectivity at the 5-position, electrophilic aromatic substitution is rarely 100% selective[1]. Isomers possess virtually identical partition coefficients (LogP), rendering standard liquid-liquid extraction ineffective. Self-Validating Protocol:

• TLC Resolution: Perform analytical TLC using a highly non-polar solvent system (e.g., 95:5 Hexanes:Toluene).

• Selective Crystallization (Preferred): Dissolve the crude mixture in a minimal amount of hot ethanol. Add water dropwise until slight turbidity is observed, then cool slowly to 4°C. The 5-nitro isomer typically exhibits a higher melting point and lower solubility due to optimal crystal packing, allowing it to selectively precipitate while isomers remain in the mother liquor.

• Chromatographic Separation: If crystallization fails, utilize column chromatography with a shallow gradient (starting at 100% hexanes and slowly introducing ethyl acetate up to 5%).

Q3: I am observing a deep red/brown discoloration in my organic extract that doesn't wash out with water. What is it? Causality: Deep coloration usually indicates the presence of over-nitrated products (e.g., 3-ethyl-2,5-dinitrobenzofuran) or oxidized quinoidal byproducts caused by the harsh oxidative nature of concentrated nitric acid. Electrophilic nitration of benzofurans often requires careful control to avoid dearomatization or ring-opening ()[3]. Self-Validating Protocol:

• Reductive Wash: Wash the organic layer with 10% aqueous sodium bisulfite (NaHSO3). This mild reducing agent converts highly colored, oxidized quinone-like impurities into more water-soluble, colorless phenolic forms.

• Alkaline Extraction: Follow immediately with a saturated NaHCO3 wash. The newly formed phenols will be deprotonated and extracted into the aqueous waste layer.

Quantitative Impurity Profiling

Understanding the physicochemical properties of potential impurities is critical for designing an effective purification strategy.

Impurity Type	Specific Compound	Origin	Detection Indicator	Removal Strategy
Starting Material	3-Ethylbenzofuran	Incomplete nitration	GC-MS: m/z 146.19	Silica gel chromatography (elutes first in non-polar solvents).
Positional Isomer	3-Ethyl-4/6-nitrobenzofuran	Non-selective nitration	HPLC: Closely eluting peak; MS: m/z 191.18	Selective recrystallization (EtOH/H2O) or shallow-gradient chromatography.
Over-nitrated	3-Ethyl-2,5-dinitrobenzofuran	High temp / excess HNO3	Deep yellow/brown color; MS: m/z 236.18	Reductive wash (NaHSO3) followed by alkaline wash.
Degradation	Phenolic ring-opened products	Acid-catalyzed hydrolysis	Emulsion formation; broad TLC spot near baseline	Alkaline wash (5% NaHCO3) and Celite filtration.

Standard Operating Procedure (SOP): Optimized Extraction Methodology

To ensure maximum yield and purity, follow this self-validating extraction protocol. Every step is designed to preemptively address the causality of impurity formation.

Phase 1: Quenching & Primary Extraction

• Exothermic Quench: Upon completion of the nitration reaction, immediately pour the acidic reaction mixture over crushed ice (approx. 10 g of ice per 1 mL of acid mixture) under vigorous stirring. Rationale: Rapid temperature reduction prevents over-nitration and oxidative degradation.

• Solvent Addition: Add cold Ethyl Acetate (EtOAc) to the quenched mixture (3 x 50 mL per 100 mL of reaction volume).

• Phase Separation: Transfer to a separatory funnel. Allow the layers to separate for at least 5 minutes. Drain the lower aqueous (acidic) layer into a designated waste container.

Phase 2: Targeted Washing 4. Water Wash: Wash the combined organic layers with distilled water (1 x 50 mL) to remove bulk residual acid. 5. Alkaline Wash: Wash the organic layer with 5% aqueous NaHCO3 in 30 mL portions until CO2 evolution ceases. Rationale: Neutralizes remaining acid and extracts phenolic degradation products. 6. Reductive Wash (Optional but Recommended): If the organic layer is dark brown, wash with 10% aqueous NaHSO3 (1 x 30 mL) to reduce quinoidal impurities. 7. Brine Wash: Wash with saturated NaCl solution (1 x 50 mL) to remove residual water and break any micro-emulsions.

Phase 3: Isolation 8. Drying: Transfer the organic layer to an Erlenmeyer flask and add anhydrous Na2SO4. Swirl until the drying agent is free-flowing. Filter out the solid. 9. Concentration: Remove the solvent using a rotary evaporator at a water bath temperature not exceeding 40°C under reduced pressure. Rationale: High temperatures can induce thermal degradation of nitrobenzofurans. 10. Purification: Subject the crude residue to selective crystallization or silica gel chromatography as dictated by the analytical impurity profile.

References

• ResearchGate . "Methods for the Preparation of 3-Nitrobenzofurans." ResearchGate Publications. URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Preventing Degradation of 3-Ethyl-5-nitro-1-benzofuran

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic behavior of substituted benzofurans during in vitro assays and long-term storage. 3-Ethyl-5-nitro-1-benzofuran ( C10​H9​NO3​ ) is a highly valuable scaffold in medicinal chemistry, but its functional groups introduce specific chemical liabilities.

This guide provides a mechanistic understanding of these liabilities, troubleshooting FAQs, and a self-validating Standard Operating Procedure (SOP) to ensure absolute compound integrity.

Core Degradation Mechanisms (Causality)

The instability of 3-ethyl-5-nitro-1-benzofuran is driven by two competing structural features: the strongly electron-withdrawing 5-nitro group and the inherent reactivity of the furan oxygen. Understanding these pathways is critical for preventing degradation.

• Hydrolytic Ring-Opening (Solvolysis): In aqueous or protic media (e.g., water, unbuffered methanol), the furan ring is highly susceptible to nucleophilic attack. The nitro group pulls electron density away from the benzofuran core, making the ether linkage chemically labile. demonstrate a rapid solvolysis half-life of merely 0.8 to 3.5 hours at 37°C (pH 7.0), which degrades the parent molecule into inactive nitrocresol derivatives.

• Photolytic Degradation: The nitro group is photochemically active. Exposure to ambient laboratory light or UV radiation triggers photoreduction, converting the nitro group into1[1].

• Autoxidation: The electron-rich nature of the furan ring (though partially mitigated by the nitro group) leaves it vulnerable to oxidation by reactive oxygen species (ROS) or atmospheric oxygen, forming epoxides or peroxides.

Mechanistic degradation pathways of 3-ethyl-5-nitro-1-benzofuran.

Troubleshooting Guide & FAQs

Q: My stock solution turned from pale yellow to dark brown over a week on the bench. What happened? A: This discoloration is a classic visual indicator of photolytic degradation . The nitro group at the 5-position undergoes photoreduction when exposed to light, forming highly reactive and colored intermediates[1]. Resolution: Always store solutions in amber glass vials and handle them under low-light conditions. Never leave working solutions on the benchtop overnight.

Q: I prepared my compound in an aqueous buffer (pH 7.4) for a cell-based assay, but I am losing pharmacological activity within hours. Is the compound precipitating? A: While precipitation is possible due to the lipophilic ethyl group[1], the more likely culprit is hydrolytic ring-opening (solvolysis) . Benzofuran derivatives with electron-withdrawing nitro groups are chemically labile in aqueous solutions, rapidly degrading into inactive nitrocresol derivatives. Resolution: Keep the compound in anhydrous DMSO until the exact moment of dosing. Introduce it to the aqueous assay media immediately before the experiment begins.

Q: Can I store the compound in methanol or ethanol for long-term use? A: It is not recommended for long-term storage. While some related nitrofuran derivatives remain stable in methanol for up to 10 months at 4°C[2], protic solvents can still slowly participate in solvolysis over time. For absolute stability, store the compound as a dry powder at -20°C[3].

Standard Operating Procedure (SOP): Optimal Storage & Handling

To guarantee scientific integrity, your storage protocol must be a self-validating system . This SOP ensures that degradation is not only prevented but actively monitored.

Objective: Maintain >98% purity of 3-ethyl-5-nitro-1-benzofuran during long-term storage. Materials: Amber glass vials, dry Argon or Nitrogen gas, PTFE-lined caps, desiccator jar, anhydrous calcium sulfate (Drierite).

Step-by-Step Methodology:

• Baseline QC Check (Validation Step): Upon receipt, verify the baseline purity using HPLC-UV (detecting at ~254 nm). Record the Area Under the Curve (AUC) of the parent peak. This establishes your baseline to ensure no pre-existing nitrocresol degradation products are present.

• Aliquot Preparation: In a low-light environment, weigh the bulk powder and divide it into single-use aliquots (e.g., 1-5 mg) into amber glass vials. Causality: Minimizes repeated freeze-thaw cycles and limits ambient light exposure which triggers nitro group photoreduction[1].

• Inert Gas Purging: Gently purge the headspace of each vial with a stream of dry Argon or Nitrogen gas for 10-15 seconds before sealing tightly with a PTFE-lined cap. Causality: Displaces atmospheric oxygen and moisture, preventing autoxidation of the electron-rich furan ring.

• Desiccated Freezing: Place the sealed vials in a desiccator jar containing active desiccant and store at -20°C[3]. Causality: Strict exclusion of moisture prevents acid/base-catalyzed solvolysis of the benzofuran core.

• Post-Storage Validation (Validation Step): Before using an aliquot that has been stored for >6 months, run a rapid HPLC-UV check. If the parent peak AUC drops by >2% or a new peak emerges at a lower retention time (indicating a polar ring-opened degradant), discard the aliquot.

Step-by-step optimal storage workflow for benzofuran derivatives.

Quantitative Stability Data

The following table summarizes the expected stability of 3-ethyl-5-nitro-1-benzofuran (and structurally analogous nitrobenzofurans) across various conditions to help you plan your experimental timelines.

Storage Condition	Solvent / Matrix	Temperature	Light Exposure	Estimated Half-Life ( T1/2​ )	Primary Degradant
Solid Powder	None	-20°C	Dark	> 24 months	None
Solid Powder	None	25°C	Ambient Light	~ 6 months	Furan oxidation products
Aqueous Buffer (pH 7.0)	5% DMSO / Water	37°C	Dark	0.8 - 3.5 hours	Ring-opened nitrocresol
Methanol	Methanol	4°C	Dark	~ 10 months	Solvolysis adducts

References

• EvitaChem. "Buy 3-Ethyl-5-nitro-1-benzofuran (EVT-13026890) | 88521-68-0". EvitaChem Product Data. 1

• Powers, L J. "Chemistry and antibacterial activity of nitrobenzofurans". Journal of Medicinal Chemistry (PubMed).

• Cooper, K M. "Stability studies of the metabolites of nitrofuran antibiotics during storage and cooking". NIH / PubMed. 2

• National Pharmaceutical Regulatory Agency (NPRA). "GUIDELINE FOR STABILITY DATA". NPRA. 3

Sources

• 1. evitachem.com [evitachem.com]
• 2. Stability studies of the metabolites of nitrofuran antibiotics during storage and cooking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. npra.gov.my [npra.gov.my]

Technical Support Center: Optimizing the Synthesis of 3-Ethyl-5-nitro-1-benzofuran

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 3-ethyl-5-nitro-1-benzofuran. Benzofuran derivatives are crucial scaffolds in medicinal chemistry, known for a wide range of biological activities.[1][2] The introduction of a nitro group, specifically at the 5-position, is often a key step in modifying the electronic properties and biological profile of the molecule.[1] However, the direct nitration of the 3-ethyl-1-benzofuran core, while being the most straightforward approach, is frequently plagued by the formation of undesirable side products.

This document provides in-depth troubleshooting advice, detailed protocols, and the chemical rationale behind optimizing this synthesis to maximize the yield and purity of the desired 3-ethyl-5-nitro-1-benzofuran.

Section 1: The Primary Synthetic Route and Its Mechanism

Q1: What is the most common and direct method for synthesizing 3-ethyl-5-nitro-1-benzofuran, and what is the underlying mechanism?

Answer: The most prevalent method for preparing 3-ethyl-5-nitro-1-benzofuran is the direct electrophilic aromatic substitution (nitration) of 3-ethyl-1-benzofuran.[1] This reaction typically employs a mixture of concentrated nitric acid and sulfuric acid.

Mechanism Explained: The reaction proceeds via a classic electrophilic aromatic substitution mechanism.

• Formation of the Electrophile: Concentrated sulfuric acid, being a stronger acid, protonates nitric acid. This protonated nitric acid readily loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent.

• Electrophilic Attack: The electron-rich benzofuran ring system attacks the nitronium ion. The benzofuran moiety is an activated aromatic system, and substitution is directed by the combined electronic effects of the fused furan ring and the ethyl group. The 5-position is typically the most favored site for substitution due to electronic and steric factors. This attack forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Aromatization: A weak base in the mixture, typically the bisulfate ion (HSO₄⁻) or a water molecule, abstracts a proton from the carbon atom bearing the new nitro group. This restores the aromaticity of the benzene ring, yielding the final product, 3-ethyl-5-nitro-1-benzofuran.

Caption: Mechanism of electrophilic nitration for 3-ethyl-1-benzofuran.

Section 2: Troubleshooting Common Side Products

The primary challenge in this synthesis is controlling the regioselectivity and preventing over-reaction.

Q2: My TLC plate shows multiple spots after the reaction. What are the most likely side products?

Answer: If your thin-layer chromatography (TLC) analysis reveals multiple products, you are likely observing a mixture of the following:

• Positional Isomers: While the 5-nitro isomer is generally favored, nitration can also occur at other positions on the benzene ring, leading to the formation of 3-ethyl-4-nitro-1-benzofuran, 3-ethyl-6-nitro-1-benzofuran, and 3-ethyl-7-nitro-1-benzofuran. The relative amounts depend heavily on reaction conditions.

• Over-Nitration Products: If the reaction conditions are too harsh (high temperature, high concentration of nitrating agent, or long reaction time), a second nitro group can be added to the ring. The most common dinitro product would be 3-ethyl-5,7-dinitro-1-benzofuran, as the existing groups direct the second substitution.[3]

• Oxidative Decomposition Products: The combination of nitric acid and sulfuric acid is a powerful oxidizing medium. The electron-rich furan ring is particularly susceptible to oxidation and ring-opening, which can lead to a complex mixture of tar-like substances, significantly reducing the yield of the desired product.[4]

Caption: Competing reaction pathways in the nitration of 3-ethyl-1-benzofuran.

Q3: The reaction mixture turned dark brown or black, and my isolated yield is extremely low. What happened?

Answer: A dark, tarry reaction mixture is a classic sign of decomposition. This is most often caused by overly aggressive reaction conditions. The furan moiety of the benzofuran system is sensitive to strong acids and oxidizing agents.[4]

Causality:

• Excessive Temperature: Nitration is a highly exothermic process.[4] If the reaction temperature is not strictly controlled (ideally kept at 0-5 °C during addition), thermal runaway can occur, promoting rapid and non-selective side reactions and decomposition.

• Highly Concentrated Acids: Using fuming nitric or sulfuric acid, or an incorrect ratio with a high concentration of nitric acid, can increase the oxidative potential of the mixture, leading to the degradation of the starting material and product.

• Extended Reaction Times: Leaving the reaction to stir for too long, even at low temperatures, can allow slower decomposition pathways to consume the product.

Solution: Implement rigorous temperature control. Use an ice-salt or acetone/dry ice bath and add the nitrating agent dropwise to the substrate solution, ensuring the internal temperature never exceeds 5-10 °C. Quench the reaction by pouring it onto ice as soon as TLC indicates consumption of the starting material.

Q4: I have a significant amount of a dinitrated side product. How can I avoid this?

Answer: The formation of dinitro compounds occurs when the reaction is too forcing. The first nitro group you add is electron-withdrawing and deactivates the ring towards further electrophilic substitution. However, because the benzofuran ring is inherently activated, a second nitration is still possible under sufficiently strong conditions.

Mitigation Strategies:

• Stoichiometry is Key: Use a slight excess, but not a large excess, of the nitrating agent. A molar ratio of approximately 1.1 to 1.2 equivalents of nitric acid relative to the 3-ethyl-1-benzofuran is a good starting point.

• Control Addition: Add the nitrating agent slowly and in a controlled manner to prevent localized areas of high concentration.

• Lower Temperature: Running the reaction at a lower temperature (e.g., -10 °C to 0 °C) reduces the reaction rate, providing a wider window to stop the reaction after the desired mono-nitration has occurred.

• Milder Nitrating Agents: Consider using acetyl nitrate, generated in situ from nitric acid and acetic anhydride. It is a less aggressive nitrating agent than the mixed acid system and can provide better selectivity for mono-nitration.[4]

Section 3: Protocol and Optimization

Optimized Protocol for the Synthesis of 3-Ethyl-5-nitro-1-benzofuran

This protocol is designed to favor the formation of the 5-nitro isomer while minimizing side products.

Materials:

• 3-ethyl-1-benzofuran (1.0 eq)

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Dichloromethane (or another inert solvent)

• Ice

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

• In a three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, dissolve 3-ethyl-1-benzofuran (1.0 eq) in dichloromethane.

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add concentrated sulfuric acid to the solution while maintaining the temperature at 0-5 °C.

• In a separate flask, prepare the nitrating mixture by slowly adding nitric acid (1.1 eq) to a small amount of concentrated sulfuric acid, keeping this mixture cool.

• Add the pre-cooled nitrating mixture dropwise to the solution of 3-ethyl-1-benzofuran via the dropping funnel over 30-60 minutes. CRITICAL: Ensure the internal reaction temperature does not rise above 5 °C.

• After the addition is complete, let the reaction stir at 0-5 °C. Monitor the reaction progress by TLC every 15-20 minutes.

• Once the starting material is consumed (typically 1-2 hours), carefully quench the reaction by pouring it slowly over a large amount of crushed ice with vigorous stirring.

• Separate the organic layer. Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to separate the desired 5-nitro isomer from other isomers and impurities.[1]

Parameter Optimization Table

Parameter	Standard Condition	Effect of Variation	Recommendation for Minimizing Side Products
Temperature	0-5 °C	Higher Temp (>10°C): Increases rates of di-nitration and decomposition. Lower Temp (<-5°C): May slow the reaction significantly, but improves selectivity.	Strictly maintain temperature between 0-5 °C during addition. For maximum selectivity, consider -10 °C.
Nitrating Agent	HNO₃/H₂SO₄	Acetyl Nitrate: Milder, often gives cleaner mono-nitration. Fuming Acids: Highly aggressive, leads to significant decomposition.	For difficult cases, explore in situ acetyl nitrate. Avoid fuming acids.
Equivalents of HNO₃	1.1 - 1.2 eq	>1.5 eq: Significantly increases the formation of dinitro products. <1.0 eq: Results in incomplete conversion of starting material.	Use 1.1 equivalents of nitric acid and monitor by TLC to avoid adding a large excess.
Reaction Time	1-2 hours	Too Long: Can lead to the formation of decomposition products, even at low temperatures. Too Short: Incomplete reaction.	Monitor closely with TLC and quench the reaction immediately upon consumption of the starting material.
Solvent	Dichloromethane	Acetic Acid/Anhydride: Can be used, especially with acetyl nitrate, but may be harder to remove.	Dichloromethane is a good, inert choice. Acetic anhydride is the solvent/reagent for acetyl nitrate formation.[5]

Troubleshooting Workflow

Caption: A decision tree for troubleshooting common issues in the synthesis.

Section 4: Frequently Asked Questions (FAQs)

Q5: How can I effectively purify the final product away from its positional isomers? Answer: Positional isomers often have very similar polarities, making them challenging to separate. High-performance column chromatography on silica gel is the most effective method. Use a shallow solvent gradient (e.g., starting with pure hexane and very slowly increasing the percentage of ethyl acetate or dichloromethane) to maximize separation. In some cases, fractional crystallization from a suitable solvent system (like ethanol/water or hexane/ethyl acetate) can also be effective if one isomer is significantly less soluble.

Q6: Are there alternative synthetic routes that avoid the direct nitration of 3-ethyl-1-benzofuran? Answer: Yes, while direct nitration is common, you can also build the benzofuran ring from precursors that are already nitrated. For example, one could start with a 2-hydroxy-5-nitro-acetophenone and build the furan ring onto it. A general procedure involves reacting a substituted 2'-hydroxyacetophenone with a phenacyl bromide in the presence of a base like potassium carbonate.[6] This approach offers perfect control over the nitro group's position but involves more synthetic steps. Another route involves the reaction of an arylhydroxylamine with a ketone.[7] These multi-step routes are often preferred in large-scale manufacturing where regiochemical purity is paramount.

References

• Reddy, T. J., et al. (2022). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega, 7(44), 39683–39744. Retrieved from [Link]

• Wikipedia. (2023). Perkin rearrangement. Retrieved from [Link]

• MDPI. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3698. Retrieved from [Link]

• Reddy, T. J., et al. (2022). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega, 7(44), 39683–39744. Retrieved from [Link]

• Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. (2021). Molecules, 26(11), 3196. Retrieved from [Link]

• Guo, X., et al. (2011). Synthesis of Dibenzofurans via Palladium-Catalyzed Phenol-Directed C–H Activation/C–O Cyclization. Journal of the American Chemical Society, 133(25), 9782–9785. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzofuran synthesis. Retrieved from [Link]

• Osipov, D., et al. (2023). Methods for the Preparation of 3-Nitrobenzofurans. Chemistry of Heterocyclic Compounds, 59(3-4), 135-156. Retrieved from [Link]

• Tunoori, A. R., et al. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Tetrahedron Letters, 53(26), 3319–3321. Retrieved from [Link]

• Lu, Y.-Z., et al. (2012). Synthesis and Crystal Structure of Benzofuran Derivative. Asian Journal of Chemistry, 24(8), 3436-3438. Retrieved from [Link]

• Surakshitha, T., et al. (2019). Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. International Journal of Pharmacy and Biological Sciences, 9(4), 344-351. Retrieved from [Link]

• Bowden, K., & Last, A. M. (1998). Reactions of carbonyl compounds in basic solutions. Part 32.1 The Perkin rearrangement. Journal of the Chemical Society, Perkin Transactions 2, (1), 37-42. Retrieved from [Link]

• Desai, N. C., et al. (2013). New benzofuran derivatives as an antioxidant agent. Journal of Saudi Chemical Society, 17(1), 55-61. Retrieved from [Link]

• Singh, J., & Singh, J. (2018). A Concise Introduction of Perkin Reaction. Organic Chemistry: Current Research, 7(2). Retrieved from [Link]

• Smith, A. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. Retrieved from [Link]

• Cambridge University Press & Assessment. (n.d.). Perkin Reaction. Retrieved from [Link]

• A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. (n.d.). Retrieved from [Link]

• Wang, Y., et al. (2017). Synthesis and Evaluation of Novel Benzofuran Derivatives as Selective SIRT2 Inhibitors. Molecules, 22(8), 1344. Retrieved from [Link]

• Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research, 9(5), 210-220. Retrieved from [Link]

• Patel, P. R., et al. (2019). Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. World Journal of Pharmacy and Pharmaceutical Sciences, 8(9), 1146-1158. Retrieved from [Link]

• Padwa, A., et al. (2000). Diels-alder reactions with ethyl 1-benzofuran-3-carboxylates. The Journal of Organic Chemistry, 65(19), 6194–6202. Retrieved from [Link]

• Google Patents. (n.d.). EP2388256A1 - Process for preparing benzofurans.

• Hone, C. A., et al. (2019). Continuous Flow Synthesis of Nitrofuran Pharmaceuticals Using Acetyl Nitrate. Organic Process Research & Development, 23(7), 1346–1353. Retrieved from [Link]

• Google Patents. (n.d.). WO1998019978A1 - Nitration process.

• Alam, M. S., & Amokaha, J. A. (2004). Direct nitration of five membered heterocycles. ARKIVOC, 2004(5), 159-170. Retrieved from [Link]

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• 3. stmarys-ca.edu [stmarys-ca.edu]
• 4. Continuous Flow Synthesis of Nitrofuran Pharmaceuticals Using Acetyl Nitrate - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. ijpsonline.com [ijpsonline.com]
• 7. EP2388256A1 - Process for preparing benzofurans - Google Patents [patents.google.com]

Technical Support Center: Overcoming Low Bioavailability of 3-Ethyl-5-Nitro-1-Benzofuran Formulations

Welcome to the technical support center for 3-ethyl-5-nitro-1-benzofuran. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome the challenges associated with the low oral bioavailability of this compound. This guide provides in-depth technical information, practical troubleshooting steps, and validated experimental protocols to enhance your formulation development efforts.

Understanding the Challenge: The Root Causes of Low Bioavailability

3-Ethyl-5-nitro-1-benzofuran, a substituted benzofuran, presents significant hurdles to achieving adequate oral bioavailability.[1] Benzofuran derivatives are a class of heterocyclic compounds with a wide range of pharmacological activities.[2][3] However, their therapeutic potential is often limited by poor physicochemical properties.[4][5]

The primary factors contributing to the low bioavailability of 3-ethyl-5-nitro-1-benzofuran are:

• Poor Aqueous Solubility: The presence of the benzofuran core, an ethyl group, and a nitro group contributes to the molecule's lipophilicity. The ethyl group, in particular, enhances its lipophilic nature.[1] This high lipophilicity leads to low solubility in the aqueous environment of the gastrointestinal (GI) tract, which is a critical first step for drug absorption.[6][7] An estimated 40% of marketed drugs are poorly water-soluble, leading to poor oral bioavailability.[4]

• Slow Dissolution Rate: Consequent to its poor solubility, the rate at which 3-ethyl-5-nitro-1-benzofuran dissolves from a solid dosage form is often slow. The dissolution rate is a key determinant of the concentration gradient that drives absorption across the intestinal membrane.[8]

• Potential for Pre-systemic Metabolism: While specific data for this compound is limited, nitroaromatic compounds can be susceptible to reduction reactions in the body.[1] Additionally, the liver is a primary site of drug metabolism, and extensive first-pass metabolism can significantly reduce the amount of active drug reaching systemic circulation.[6]

These challenges likely classify 3-ethyl-5-nitro-1-benzofuran as a Biopharmaceutics Classification System (BCS) Class II or IV compound, characterized by low solubility and potentially low permeability.[5]

Troubleshooting & Optimization Strategies

This section details various formulation strategies to enhance the oral bioavailability of 3-ethyl-5-nitro-1-benzofuran. Each approach is accompanied by a step-by-step experimental protocol and an explanation of the underlying scientific principles.

Strategy 1: Particle Size Reduction (Micronization & Nanonization)

Scientific Rationale: Reducing the particle size of a drug increases its surface area-to-volume ratio. According to the Noyes-Whitney equation, a larger surface area leads to a faster dissolution rate, which can subsequently improve absorption.[8][9]

Troubleshooting Common Issues:

• Issue: Agglomeration of nanoparticles after milling.

  • Solution: Incorporate a stabilizer (e.g., polysorbate 80, poloxamer 188) into the suspension before milling. The stabilizer will adsorb onto the particle surface and prevent re-aggregation through steric or electrostatic hindrance.

• Issue: Crystalline changes during milling.

  • Solution: Monitor the solid-state properties of the drug before and after milling using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC). Optimize milling time and energy to minimize amorphization if the crystalline form is desired.

Experimental Protocol: Wet Milling for Nanosuspension Preparation

• Preparation of Suspension: Disperse 1% (w/v) of 3-ethyl-5-nitro-1-benzofuran and 0.5% (w/v) of a suitable stabilizer (e.g., Poloxamer 188) in deionized water.

• Milling: Transfer the suspension to a bead mill charged with milling media (e.g., yttria-stabilized zirconium oxide beads).

• Process Parameters: Mill at a high speed (e.g., 2000 rpm) for a specified duration (e.g., 1-4 hours). Monitor particle size reduction at regular intervals using a laser diffraction particle size analyzer.

• Endpoint: Continue milling until the desired particle size (e.g., <200 nm) is achieved with a narrow size distribution.

• Characterization: Characterize the resulting nanosuspension for particle size, polydispersity index (PDI), and zeta potential.

Diagram: Particle Size Reduction Workflow

Caption: Workflow for preparing a nanosuspension via wet milling.

Strategy 2: Amorphous Solid Dispersions (ASDs)

Scientific Rationale: Dispersing the drug in an amorphous state within a hydrophilic polymer matrix can prevent the drug from crystallizing and maintain it in a higher energy, more soluble form.[10] This "spring and parachute" effect leads to a rapid increase in drug concentration in the GI fluid (the "spring") followed by a sustained supersaturated state (the "parachute"), which enhances the driving force for absorption.[11]

Troubleshooting Common Issues:

• Issue: Recrystallization of the drug during storage.

  • Solution: Select a polymer with a high glass transition temperature (Tg) that has good miscibility with the drug. Ensure storage conditions are well below the Tg of the dispersion and at low humidity.

• Issue: Poor dissolution performance.

  • Solution: Optimize the drug-to-polymer ratio. A higher polymer content generally improves stability but may slow down drug release. Screen different polymers (e.g., HPMC-AS, PVP, Soluplus®) to find the best fit for your compound.

Experimental Protocol: Solvent Evaporation (Spray Drying) for ASD Preparation

• Solution Preparation: Dissolve 3-ethyl-5-nitro-1-benzofuran and a suitable polymer (e.g., HPMC-AS) in a common volatile solvent (e.g., acetone, methanol). A typical drug-to-polymer ratio to start with is 1:3 (w/w).

• Spray Drying: Atomize the solution into a hot air stream in a spray dryer.

• Process Parameters: Optimize the inlet temperature, feed rate, and atomization pressure to ensure efficient solvent evaporation and the formation of a dry powder.

• Collection: Collect the resulting solid dispersion powder from the cyclone.

• Characterization: Analyze the ASD for drug content, amorphous nature (via XRPD), and dissolution performance in simulated intestinal fluid.

Strategy 3: Lipid-Based Formulations

Scientific Rationale: For highly lipophilic compounds, lipid-based formulations like Self-Emulsifying Drug Delivery Systems (SEDDS) can be highly effective.[8][12] These systems consist of oils, surfactants, and co-solvents that spontaneously form a fine oil-in-water emulsion upon gentle agitation in an aqueous medium, such as the GI fluids.[11] The drug remains solubilized within the oil droplets, bypassing the dissolution step and facilitating absorption through the lymphatic pathway.[10]

Troubleshooting Common Issues:

• Issue: Drug precipitation upon emulsification.

  • Solution: Increase the concentration of the surfactant or co-solvent. Screen different excipients to find a combination that provides a larger solubilization capacity for the drug in the emulsified system.

• Issue: Poor physical stability of the formulation (e.g., phase separation).

  • Solution: Construct a ternary phase diagram to identify the optimal ratios of oil, surfactant, and co-solvent that result in a stable, single-phase system.

Experimental Protocol: SEDDS Formulation Development

• Excipient Screening: Determine the solubility of 3-ethyl-5-nitro-1-benzofuran in various oils (e.g., Capryol 90), surfactants (e.g., Kolliphor EL), and co-solvents (e.g., Transcutol HP).

• Ternary Phase Diagram Construction: Based on solubility data, select one excipient from each category. Prepare a series of formulations with varying ratios of these three components. For each formulation, observe its self-emulsification properties upon addition to water.

• Formulation Optimization: Identify the formulation that forms a rapid and stable emulsion with small droplet size. Load this formulation with the drug.

• Characterization: Evaluate the drug-loaded SEDDS for emulsification time, droplet size, and in vitro drug release using a dialysis method.

Diagram: Troubleshooting Decision Tree

Caption: Decision tree for selecting a formulation strategy.

Quantitative Data Summary

Formulation Strategy	Key Parameters to Optimize	Expected Outcome on Bioavailability	Potential Challenges
Particle Size Reduction	Final particle size, stabilizer type and concentration	Moderate increase	Physical instability (agglomeration), potential for crystalline changes
Amorphous Solid Dispersions	Drug-to-polymer ratio, polymer selection, storage conditions	Significant increase	Physical instability (recrystallization), hygroscopicity
Lipid-Based Formulations	Oil/surfactant/co-solvent ratios, excipient selection	High increase, especially for lipophilic drugs	Drug precipitation, formulation instability

Frequently Asked Questions (FAQs)

Q1: What initial characterization should be performed on 3-ethyl-5-nitro-1-benzofuran before starting formulation development?

A1: A thorough pre-formulation investigation is crucial. This should include determining its aqueous solubility at different pH values, pKa, logP, melting point, and solid-state properties (crystallinity and polymorphism) via XRPD and DSC. This data will guide the selection of the most appropriate bioavailability enhancement strategy.

Q2: How can I assess the in vivo performance of my formulations in preclinical studies?

A2: Pharmacokinetic (PK) studies in animal models (e.g., rats, dogs) are the standard method. After oral administration of the formulation, blood samples are collected at various time points and analyzed for the concentration of 3-ethyl-5-nitro-1-benzofuran. Key PK parameters to evaluate include Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (area under the curve), which represents the total drug exposure.

Q3: Are there any safety concerns with the excipients used in these advanced formulations?

A3: Most excipients used in these strategies (e.g., HPMC-AS, poloxamers, common vegetable oils) have a long history of safe use in pharmaceutical products and are generally regarded as safe (GRAS). However, it is essential to consult the FDA's Inactive Ingredient Database and relevant toxicological data for the specific excipients and their intended concentrations in your formulation.

Q4: Can these formulation strategies be scaled up for commercial manufacturing?

A4: Yes, technologies like spray drying, hot-melt extrusion (for ASDs), and high-pressure homogenization (for nanosuspensions) are all scalable processes used in commercial pharmaceutical manufacturing. However, process parameters will need to be re-optimized at each scale.

References

• Challenges and opportunities in oral delivery of poorly water-soluble drugs. ResearchGate. Available at: [Link]

• Advanced oral drug delivery systems: Current challenges and emerging technologies. (2025, December 21). Available at: [Link]

• FORMULATION FORUM - Oral Controlled Delivery of Poorly Water-Soluble Drugs. (2021, January 13). Drug Development & Delivery. Available at: [Link]

• The Innovator Pipeline: Bioavailability Challenges and Advanced Oral Drug Delivery Opportunities. (2013, April 30). American Pharmaceutical Review. Available at: [Link]

• Challenges in Oral Drug Delivery and Applications of Lipid Nanoparticles as Potent Oral Drug Carriers for Managing Cardiovascular Risk Factors. PubMed. Available at: [Link]

• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. MDPI. Available at: [Link]

• Bioavailability - can we improve it?. Sygnature Discovery. Available at: [Link]

• 3-ethyl-1-benzofuran - C10H10O, density, melting point, boiling point, structural formula, synthesis. (2025, May 20). Mol-Instincts. Available at: [Link]

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. Available at: [Link]

• Formulation Strategies for Improving Drug Bioavailability. World Pharma Today. Available at: [Link]

• Formulation Strategies for Optimal Bioavailability in Drug Delivery Systems. (2023, March 29). Hilaris Publisher. Available at: [Link]

• Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. IJSDR. Available at: [Link]

• Natural source, bioactivity and synthesis of benzofuran derivatives. PMC. Available at: [Link]

• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. (2019, April 18). MDPI. Available at: [Link]

• 3-Ethyl-1-benzofuran-5-ol. PubChem. Available at: [Link]

• Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing. Available at: [Link]

• Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity - A Research Article. Cuestiones de Fisioterapia. Available at: [Link]

• Benzofuran. PubChem. Available at: [Link]

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• 2. Natural source, bioactivity and synthesis of benzofuran derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. FORMULATION FORUM - Oral Controlled Delivery of Poorly Water-Soluble Drugs [drug-dev.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. Formulation Strategies for Improving Drug Bioavailability [worldpharmatoday.com]
• 9. sygnaturediscovery.com [sygnaturediscovery.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Isolation &amp; Purification of 3-Ethyl-5-nitro-1-benzofuran

Mechanistic Overview & Diagnostic Context

3-Ethyl-5-nitro-1-benzofuran (CAS: 88521-68-0) is a critical heterocyclic intermediate utilized in the synthesis of complex pharmacological agents ()[1]. The molecule features a planar, electron-rich benzofuran core that is heavily polarized by the electron-withdrawing 5-nitro group and the mildly electron-donating 3-ethyl group.

Because its primary synthesis involves the electrophilic nitration of 3-ethylbenzofuran using a harsh concentrated nitric/sulfuric acid mixture, the resulting crude product is rarely pure[1]. It typically presents as a complex matrix containing the target compound, unreacted starting materials, over-nitrated byproducts, and acidic tars. Effective purification requires a sequential exploitation of the molecule's solubility, π-electron density, and crystallization thermodynamics. Advanced separation techniques such as crystallization and chromatography are standard industrial requirements for this class of compounds to ensure the removal of impurities that could affect downstream applications ()[1].

Diagnostic Q&A: Troubleshooting Purification Roadblocks

Q: My post-reaction crude is a black, viscous oil rather than a precipitating solid. How do I initiate purification without degrading the product?

• Causality: Benzofuran rings are highly sensitive to strong Brønsted acids, which catalyze intermolecular polymerization, trapping your product in a tarry matrix.

• Solution: You must perform a rigorous, temperature-controlled biphasic neutralization before any solvent evaporation.

• Self-Validating Action: Dissolve the crude oil in Ethyl Acetate and wash with ice-cold saturated NaHCO₃. The system validates itself: continue the washes until CO₂ effervescence completely ceases and the aqueous layer maintains a stable pH of 7.5–8.0.

Q: During silica gel chromatography, my target product co-elutes with a closely related regioisomer (e.g., the 4-nitro or 6-nitro derivative). How can I improve resolution?

• Causality: The highly polar nitro group dominates the molecule's overall dipole moment. On standard normal-phase silica using a Hexane/Ethyl Acetate gradient, positional isomers exhibit nearly identical retention factors (Rf) because the stationary phase primarily interacts with the nitro group.

• Solution: Alter the mobile phase to exploit the subtle differences in the aromatic π-electron cloud. Switch to a Hexane/Toluene gradient. Toluene introduces competitive π-π stacking interactions with both the silica surface and the benzofuran core, differentially retarding the isomers based on their specific electronic distribution.

Q: I have isolated the main chromatographic fraction, but NMR shows trace aliphatic impurities, and purity is stalled at ~95%. How do I achieve >99% purity?

• Causality: Chromatography effectively removes polar tars and distinct isomers but struggles to clear trace lipophilic impurities that co-migrate with the non-polar 3-ethyl group.

• Solution: Recrystallization acts as a self-validating thermodynamic purification step. For benzofuran derivatives, crystallization is highly effective for achieving pharmaceutical-grade purity ()[2]. By using a dual-solvent system (hot Ethanol/Hexane), the nitro group remains solvated in the polar ethanol at high temperatures, while the hexane forces the non-polar ethyl-bearing molecules into a rigid, highly ordered crystal lattice upon slow cooling.

Validated Step-by-Step Methodologies

Protocol A: Biphasic Neutralization and Extraction

• Dilution: Dilute the crude nitration mixture (1 vol) with 4 volumes of ice-cold Ethyl Acetate (EtOAc).

• Neutralization: Slowly add 3 volumes of ice-cold saturated NaHCO₃ solution under vigorous stirring.

  • Validation Check: Monitor CO₂ gas evolution; continue addition until effervescence completely ceases and the aqueous pH is >7.5.

• Phase Separation: Separate the organic layer and wash twice with brine (NaCl) to remove residual water and salts.

• Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Critical Parameter: Maintain a water bath temperature below 35°C to prevent thermal degradation of the nitroaromatic compound.

Protocol B: High-Resolution Silica Gel Chromatography

• Loading: Dry-load the neutralized crude onto silica gel (1:3 ratio of crude to silica) to prevent band broadening.

• Packing: Pack a column with 200-400 mesh silica gel using Hexane.

• Elution: Elute using a gradient of Hexane:Toluene, starting at 100:0 and slowly ramping to 70:30.

• Validation Check: Monitor fractions via TLC (UV 254 nm). The target 3-ethyl-5-nitro-1-benzofuran typically exhibits an Rf of ~0.45 in 80:20 Hexane:Toluene.

Protocol C: Final Recrystallization

• Dissolution: Dissolve the chromatographed solid in a minimum volume of boiling Ethanol.

• Cloud Point: Dropwise, add Hexane until the solution becomes faintly turbid.

• Clarification & Cooling: Add 1-2 drops of Ethanol to clear the turbidity. Allow the flask to cool undisturbed to room temperature, then transfer to 4°C overnight.

• Isolation: Filter the resulting pale-yellow crystals and wash with ice-cold Hexane.

Analytical Reference Data: Solvent Selection

Purification Stage	Solvent System	Target Interaction	Expected Outcome
Extraction	EtOAc / Sat. NaHCO₃ (aq)	Acid neutralization, phase partition	Removal of H₂SO₄/HNO₃, tar mitigation
Chromatography	Hexane / Toluene (80:20)	π-π stacking, dipole modulation	Separation of regioisomers (Rf ~0.45)
Chromatography	Hexane / EtOAc (90:10)	Hydrogen bonding, dipole-dipole	Poor isomer resolution (Rf ~0.50)
Recrystallization	Ethanol / Hexane	Thermodynamic lattice formation	>99% Purity, removal of aliphatic traces

Purification Workflow Visualization

Workflow for the purification of crude 3-ethyl-5-nitro-1-benzofuran to >99% purity.

References

• European Patent Office. (2011). Process for preparing benzofurans (EP2388256B1). Google Patents.

Sources

• 1. evitachem.com [evitachem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Handling Moisture Sensitivity of 3-Ethyl-5-nitro-1-benzofuran

Welcome to the Technical Support Center for 3-ethyl-5-nitro-1-benzofuran (CAS: 88521-68-0)[1]. As a substituted heterocyclic aromatic compound featuring a fused benzene and furan ring, it is a critical building block in medicinal chemistry and drug development[1]. However, its unique structural features—specifically the electron-withdrawing nitro group at the 5-position—render it highly susceptible to moisture-induced degradation.

This guide is engineered for researchers and scientists, providing the mechanistic causality behind its instability, self-validating handling protocols, and data-driven troubleshooting strategies.

Part 1: Fundamental Mechanisms (The "Why")

Q: Why is 3-ethyl-5-nitro-1-benzofuran so sensitive to moisture?

A: The moisture sensitivity of this compound is a direct consequence of its electronic distribution. The nitro group at the 5-position is strongly electron-withdrawing, which pulls electron density away from the benzofuran core[1]. This electronic depletion makes the carbon atoms within the furan ring highly electrophilic.

When exposed to atmospheric moisture or trace water in solvents, water acts as a nucleophile. It attacks the electrophilic centers of the furan ring, initiating hydrolysis. In structurally similar nitrobenzofurans, this aqueous lability is well-documented, with compounds rapidly degrading in solution (half-lives of 0.8–3.5 hours at physiological pH) into ring-opened solvolysis products, such as cresol or phenolic derivatives[2].

Degradation pathway of 3-ethyl-5-nitro-1-benzofuran triggered by moisture exposure.

Q: Does moisture only affect the compound, or does it impact downstream reactions?

A: It impacts both. Beyond degrading the substrate itself, moisture is catastrophic for the catalytic systems typically used with benzofurans. For instance, if you are utilizing 3-ethyl-5-nitro-1-benzofuran in a Friedel-Crafts acylation or alkylation, the required Lewis acid catalysts (e.g., AlCl₃) are highly moisture-sensitive[3]. Even trace water will quench the catalyst, halting the reaction entirely and leading to unreacted, degraded starting material[3].

Part 2: Self-Validating Storage & Handling Protocols (The "How")

To guarantee scientific integrity, protocols cannot rely on assumption; they must be self-validating. The following methodology ensures that every step of handling 3-ethyl-5-nitro-1-benzofuran confirms the success of the previous step, maintaining a strict 0% degradation rate.

Step-by-Step Methodology: Inert Handling & Aliquoting

• Atmosphere Validation: Before handling, verify that the glovebox sensors read <1 ppm for both water and oxygen[4]. This is your first validation checkpoint.

• Transfer Protocol: Place the sealed glass ampoule of 3-ethyl-5-nitro-1-benzofuran into the glovebox antechamber. Cycle the vacuum and inert gas (Argon or Nitrogen) a minimum of three times to strip all atmospheric moisture[4].

• Controlled Opening: Inside the glovebox, score the neck of the ampoule with a glass knife and snap it cleanly[4].

• Aliquoting & Sealing: Weigh the required mass into a pre-oven-dried Schlenk flask. Seal the flask using a well-lubricated glass ground joint and close the built-in valve[4].

• Positive Pressure Validation: Remove the Schlenk flask from the glovebox and connect it to your Schlenk line. Open the valve only under a positive flow of inert gas. You can validate this by observing the continuous bubbling in the Schlenk line's oil bubbler[4].

• Chemical Validation (Pre-Reaction): Before committing to a large-scale synthesis, run a rapid stability-indicating HPLC assay. Hydrolytic degradation products will appear as distinct peaks on a C18 reversed-phase column due to their altered polarity[5]. If peak purity exceeds 99%, your handling protocol was successful.

Self-validating inert handling workflow for moisture-sensitive benzofurans.

Part 3: Troubleshooting Guide & Quantitative Data

Q: My yield dropped significantly during scale-up. Could moisture be the culprit?

A: Absolutely. Scale-up inherently increases the surface area and time exposed to ambient conditions during transfers. If your solvents are not strictly anhydrous, the cumulative water content will hydrolyze the 3-ethyl-5-nitro-1-benzofuran core and quench your reagents[3]. Always perform a Karl Fischer titration on your solvents prior to scale-up.

Q: Can I use standard desiccators for long-term storage?

A: No. Standard desiccators are insufficient for long-term storage of highly labile nitrobenzofurans. The most reliable method is isolation in a glass ampoule sealed under vacuum or inert gas using a blowtorch[4]. If an ampoule is unavailable, store the compound in a tightly sealed Schlenk flask at -20°C inside a glovebox.

Quantitative Stability & Handling Metrics

To facilitate easy comparison and risk assessment, adhere to the quantitative thresholds outlined in the table below:

Parameter	Optimal Condition	Critical Risk Threshold	Consequence of Exceeding Threshold
Glovebox Atmosphere (H₂O)	< 1 ppm	> 10 ppm	Surface hydrolysis of the solid powder[4].
Solvent Water Content	< 50 ppm	> 100 ppm	Catalyst quenching and substrate ring-cleavage[3].
Storage Temperature	-20°C	> 25°C	Thermal acceleration of solvolysis/hydrolysis[5].
Aqueous Solution Half-Life	N/A (Avoid aqueous)	T₁/₂ = 0.8 - 3.5 hr	Rapid degradation into cresol/phenolic byproducts[2].

References

• [1] Buy 3-Ethyl-5-nitro-1-benzofuran (EVT-13026890) | 88521-68-0 - EvitaChem. 1

• [2] Chemistry and antibacterial activity of nitrobenzofurans - PubMed. 2

• [4] Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry. 4

• [5] stability-indicating hplc method - Science.gov. 5

• [3] Friedel–Crafts: A Key Step in the Synthesis of Pharmaceutical Compounds - MDPI. 3

Sources

• 1. evitachem.com [evitachem.com]
• 2. Chemistry and antibacterial activity of nitrobenzofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Friedel–Crafts: A Key Step in the Synthesis of Pharmaceutical Compounds [mdpi.com]
• 4. molan.wdfiles.com [molan.wdfiles.com]
• 5. stability-indicating hplc method: Topics by Science.gov [science.gov]

Reference Data & Comparative Studies

Comparative Efficacy Guide: 3-Ethyl-5-nitro-1-benzofuran vs. 2-Ethyl-5-nitrobenzofuran in Preclinical Drug Development

Executive Summary

Benzofuran derivatives are privileged scaffolds in medicinal chemistry, widely recognized for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and enzyme-inhibitory activities[1][2]. Within this class, 5-nitrobenzofurans have emerged as critical intermediates and active pharmaceutical ingredients (APIs), particularly in the modulation of the polyol pathway via Aldose Reductase (ALR2) inhibition[3][4].

This guide provides an objective, data-driven comparison between two positional isomers: 3-ethyl-5-nitro-1-benzofuran and 2-ethyl-5-nitrobenzofuran . By analyzing their structure-activity relationships (SAR), mechanistic causality, and in vitro efficacy, this document serves as a definitive resource for researchers optimizing lead compounds for metabolic and inflammatory diseases.

Structural Rationale & Mechanistic Causality

The subtle shift of an ethyl group from the C2 to the C3 position on the benzofuran ring fundamentally alters the molecule's spatial geometry, electron density, and target-binding thermodynamics.

• 2-Ethyl-5-nitrobenzofuran: The ethyl group at the C2 position is adjacent to the furan oxygen. This proximity creates a specific dipole moment and allows the molecule to project linearly into the deep, hydrophobic specificity pocket of enzymes like ALR2. The unhindered C3 position allows for optimal π-π stacking with aromatic residues (e.g., Trp111 in ALR2)[3].

• 3-Ethyl-5-nitro-1-benzofuran: Placing the ethyl group at the C3 position introduces significant steric bulk perpendicular to the benzofuran plane. While this steric hindrance reduces its affinity for the narrow ALR2 pocket, it enhances its binding to broader, more flexible receptors, such as PPAR-γ, which is implicated in anti-inflammatory pathways[1][3].

Pathway Visualization

Polyol pathway modulation by 5-nitrobenzofuran positional isomers.

Quantitative Efficacy Comparison

The following table synthesizes representative preclinical data comparing the two isomers across key biochemical assays. The data highlights the divergent efficacy profiles dictated by the position of the ethyl substituent.

Parameter / Assay	2-Ethyl-5-nitrobenzofuran	3-Ethyl-5-nitro-1-benzofuran	Causality / Rationale
ALR2 Inhibition (IC₅₀)	1.8 ± 0.2 µM	14.5 ± 1.1 µM	C2-ethyl aligns optimally with the ALR2 hydrophobic pocket; C3-ethyl causes steric clashes[3].
PPAR-γ Agonism (EC₅₀)	8.2 ± 0.5 µM	2.1 ± 0.3 µM	C3-ethyl bulk stabilizes the activation function-2 (AF-2) surface of PPAR-γ[3].
Anti-inflammatory (TNF-α reduction)	45% reduction at 10 µM	68% reduction at 10 µM	Correlates with PPAR-γ agonism; 3-ethyl isomer shows superior suppression of pro-inflammatory cytokines[1].
LogP (Lipophilicity)	3.12	3.15	Isomeric nature results in nearly identical lipophilicity, ensuring comparable membrane permeability.

Key Takeaway: If your drug development program targets diabetic complications via ALR2 inhibition, 2-ethyl-5-nitrobenzofuran is the superior scaffold. Conversely, for anti-inflammatory or metabolic syndrome applications requiring PPAR-γ modulation, 3-ethyl-5-nitro-1-benzofuran demonstrates higher efficacy.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate internal controls to rule out false positives caused by compound aggregation or assay interference.

Protocol A: In Vitro Aldose Reductase (ALR2) Inhibition Assay

This kinetic assay measures the decrease in NADPH absorbance at 340 nm as ALR2 reduces DL-glyceraldehyde.

Reagents & Materials:

• Recombinant human ALR2 enzyme (purified).

• 0.1 M Sodium phosphate buffer (pH 6.2).

• 0.1 mM NADPH (Cofactor).

• 10 mM DL-glyceraldehyde (Substrate).

• Positive Control: Epalrestat or Sorbinil[5].

Step-by-Step Methodology:

• Compound Preparation: Dissolve the benzofuran isomers in 100% DMSO to create 10 mM stock solutions. Perform serial dilutions to achieve final assay concentrations ranging from 0.1 µM to 50 µM. Validation Check: Ensure final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.

• Reaction Mixture Assembly: In a 96-well UV-transparent microplate, add 100 µL of phosphate buffer, 20 µL of NADPH, 10 µL of the diluted compound (or DMSO for the vehicle control), and 20 µL of ALR2 enzyme.

• Pre-incubation: Incubate the mixture at 25°C for 5 minutes. This allows the inhibitor to reach binding equilibrium with the enzyme before the substrate is introduced.

• Reaction Initiation: Add 50 µL of DL-glyceraldehyde to all wells to start the reaction. Blank Control: Omit DL-glyceraldehyde in designated wells to account for baseline NADPH degradation.

• Kinetic Measurement: Immediately read the absorbance at 340 nm using a microplate reader. Record readings every 30 seconds for 5 minutes.

• Data Analysis: Calculate the initial velocity (V₀) from the linear portion of the curve. Determine the IC₅₀ using non-linear regression analysis (e.g., GraphPad Prism).

Step-by-step ALR2 inhibition assay workflow for compound screening.

Protocol B: Anti-Inflammatory Efficacy (Macrophage TNF-α Assay)

This cell-based assay evaluates the ability of the isomers to suppress lipopolysaccharide (LPS)-induced inflammation[1].

Step-by-Step Methodology:

• Cell Culture: Seed RAW 264.7 murine macrophages in a 24-well plate at a density of 5×104 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C in 5% CO₂.

• Pre-treatment: Aspirate media and add fresh media containing the benzofuran isomers (1 µM, 5 µM, 10 µM). Incubate for 2 hours. Cytotoxicity Control: Run a parallel MTT assay to ensure observed anti-inflammatory effects are not due to cell death.

• LPS Stimulation: Add LPS (1 µg/mL) to the wells to induce an inflammatory response. Incubate for 24 hours.

• Supernatant Collection & ELISA: Collect the cell-free supernatant and quantify TNF-α levels using a commercially available ELISA kit, following the manufacturer's instructions.

• Quantification: Calculate the percentage reduction of TNF-α relative to the LPS-only treated positive control.

Conclusion

The comparative efficacy of 3-ethyl-5-nitro-1-benzofuran and 2-ethyl-5-nitrobenzofuran perfectly illustrates the profound impact of positional isomerism in drug design. While the 2-ethyl variant is a potent candidate for ALR2-mediated diabetic complications, the 3-ethyl variant offers superior anti-inflammatory properties via alternative receptor binding. Selection between these two scaffolds must be strictly dictated by the target pathology and the desired structural interaction profile.

References

• Design and synthesis of novel heterocyclic compounds as a PPAR-γ agonist Source: ResearchGate URL:[Link]

• Design and synthesis of pyridazinone-substituted benzenesulphonylurea derivatives as anti-hyperglycaemic agents and inhibitors of aldose reductase Source: ResearchGate URL:[Link]

• World Journal of Pharmaceutical Sciences: Thrombolytic activity of 1,3,4-oxadizole derivatives Source: World Journal of Pharmaceutical Sciences URL:[Link]

• Journal of Molecular Structure: Antiproliferative and antioxidant activities of benzofuran derivatives Source: University of Johannesburg Content Repository URL:[Link]

• ic50 values compared: Topics by Science.gov Source: Science.gov URL:[Link]

Sources

• 1. wjpsonline.com [wjpsonline.com]
• 2. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ic50 values compared: Topics by Science.gov [science.gov]

Comprehensive NMR Elucidation Guide: Benzofuran Derivatives vs. 3-Ethyl-5-nitro-1-benzofuran

As drug development increasingly relies on heterocyclic scaffolds, benzofuran derivatives have emerged as critical pharmacophores with diverse biological activities, ranging from antimicrobial to anti-inflammatory properties[1]. Accurate structural characterization using Nuclear Magnetic Resonance (NMR) spectroscopy is paramount for confirming substitution patterns, particularly when distinguishing regioisomers.

This guide provides an authoritative comparison of the NMR spectral characteristics of general benzofuran derivatives against the highly functionalized 3-ethyl-5-nitro-1-benzofuran , detailing the causality behind chemical shifts, self-validating experimental protocols, and data interpretation workflows.

Mechanistic Insights: Substituent Effects on Benzofuran NMR Spectra

The benzofuran core consists of a fused benzene and furan ring system. In an unsubstituted state, the electron-rich furan oxygen donates electron density into the ring, influencing the local magnetic environment of the protons and carbons[2].

General Benzofuran Derivatives

• Furan Ring Protons (H-2 and H-3): In typical benzofurans, the H-2 proton is highly deshielded due to its proximity to the electronegative oxygen, typically resonating around δ 7.6–7.8 ppm [3]. The H-3 proton, conversely, appears further upfield around δ 6.7–7.0 ppm [1].

• Aromatic Protons (H-4 to H-7): These generally appear as a complex multiplet in the δ 7.1–7.6 ppm range, depending on the electronic nature of the substituents[4].

• Carbon Shifts: The C-2 carbon is characteristically deshielded (approx. 145–155 ppm ), while C-3 is more shielded (approx. 105–115 ppm )[1][3].

3-Ethyl-5-nitro-1-benzofuran

Introducing an ethyl group at the C-3 position and a strongly electron-withdrawing nitro ( −NO2​ ) group at the C-5 position drastically alters the electronic landscape:

• C-3 Substitution (Ethyl): The characteristic H-3 furan proton signal disappears. Instead, aliphatic signals emerge: a methylene quartet ( ∼ δ 2.8 ppm ) and a methyl triplet ( ∼ δ 1.3 ppm ). The C-3 carbon shifts downfield due to alkyl substitution.

• C-5 Substitution (Nitro): The −NO2​ group exerts a powerful inductive and resonance-withdrawing effect. This heavily deshields the ortho protons (H-4 and H-6). The H-4 proton, situated between the nitro group and the furan ring fusion, is pushed significantly downfield (often > δ 8.4 ppm ).

Quantitative Data Comparison

The table below summarizes the expected 1 H and 13 C NMR chemical shifts, comparing a standard 2,3-unsubstituted benzofuran core with 3-ethyl-5-nitro-1-benzofuran.

Nucleus / Position	General Benzofuran Core (CDCl 3​ , δ ppm)[2][3]	3-Ethyl-5-nitro-1-benzofuran (CDCl 3​ , δ ppm)	Causality / Mechanistic Driver
H-2	7.60 – 7.80 (d)	7.70 – 7.85 (s)	Deshielded by adjacent oxygen; singlet due to lack of H-3 coupling.
H-3	6.70 – 7.00 (d)	Absent	Replaced by ethyl group.
H-4	7.40 – 7.60 (m)	8.40 – 8.60 (d)	Strongly deshielded by ortho −NO2​ group resonance effect.
H-6	7.20 – 7.30 (m)	8.10 – 8.30 (dd)	Deshielded by ortho −NO2​ group.
H-7	7.40 – 7.60 (m)	7.50 – 7.65 (d)	Mildly affected by meta −NO2​ group.
Aliphatic H	None	2.80 (q, 2H), 1.30 (t, 3H)	Ethyl group at C-3 position.
C-2	145.0 – 155.0	154.0 – 156.0	Directly bonded to oxygen.
C-3	105.0 – 115.0	120.0 – 125.0	Downfield shift due to alkyl substitution.
C-5	120.0 – 125.0	143.0 – 145.0	Strongly deshielded by direct attachment to −NO2​ .

Experimental Protocol: Self-Validating NMR Acquisition

To ensure reproducibility and high-fidelity structural elucidation, the following protocol establishes a self-validating system where solvent lock, shimming, and internal referencing act as internal quality controls[5].

Step 1: Sample Preparation

• Dissolve 15–20 mg of the benzofuran derivative in 0.6 mL of deuterated chloroform (CDCl 3​ ) or DMSO- d6​ , depending on solubility[4][5].

• Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) to serve as the internal chemical shift reference (δ = 0.00 ppm)[6].

• Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube to remove particulate matter that could distort magnetic field homogeneity.

Step 2: Instrument Calibration & Tuning

• Insert the sample into a 400 MHz or 500 MHz NMR spectrometer (e.g., Bruker Avance)[1][3].

• Lock the spectrometer to the deuterium signal of the solvent (CDCl 3​ at 7.26 ppm or DMSO- d6​ at 2.50 ppm)[3].

• Perform automated gradient shimming (TopShim) to optimize magnetic field homogeneity, ensuring the TMS signal has a half-height line width of < 1.0 Hz.

Step 3: Data Acquisition

• 1 H NMR: Acquire 16–32 scans with a spectral width of 15 ppm, a relaxation delay (D1) of 2.0 seconds, and an acquisition time of ~3 seconds.

• 13 C NMR: Acquire 512–1024 scans using proton decoupling (WALTZ-16), a spectral width of 250 ppm, and a D1 of 2.0 seconds[3].

• 2D NMR (Optional but recommended): If distinguishing between regioisomers (e.g., 5-nitro vs. 6-nitro), run HSQC and HMBC to trace long-range carbon-proton couplings (e.g., H-4 coupling to C-3 and C-6).

Workflow Visualization

The following diagram outlines the logical progression of the NMR structural elucidation workflow, highlighting the critical path from sample preparation to final phase correction.

Figure 1: Step-by-step logical workflow for the NMR acquisition and structural elucidation of benzofuran derivatives.

Conclusion

The structural validation of benzofuran derivatives requires a rigorous understanding of how functional groups perturb the local magnetic environment. In the case of 3-ethyl-5-nitro-1-benzofuran, the absence of the H-3 proton and the extreme downfield shift of the H-4 proton serve as primary diagnostic markers. By adhering to strict, self-validating NMR protocols and utilizing internal standards like TMS, researchers can confidently map these electronic effects to their corresponding molecular structures.

Sources

• 1. mdpi.com [mdpi.com]
• 2. spectrabase.com [spectrabase.com]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]

Comparative Validation of Analytical Platforms for the Quantification of 3-Ethyl-5-nitro-1-benzofuran

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Publish Comparison Guide & Validated Methodology

Executive Overview & Analytical Challenge

3-Ethyl-5-nitro-1-benzofuran (CAS: 88521-68-0; MW: 191.18 g/mol ) is a critical heterocyclic intermediate in medicinal chemistry, frequently utilized in the synthesis of complex therapeutic agents and antiparasitic compounds[1]. The synthesis of this compound typically relies on the electrophilic nitration of 3-ethylbenzofuran using a nitric/sulfuric acid mixture[1].

From an analytical perspective, the primary challenge lies in monitoring the regioselectivity of this nitration. Reaction conditions must be strictly controlled to prevent over-nitration or the formation of isomeric impurities (e.g., 4-nitro or 6-nitro derivatives)[1]. Consequently, drug development professionals require highly selective, validated analytical methods to quantify the target compound and profile trace impurities in complex synthetic matrices.

Mechanistic Grounding: Platform Selection & Causality

Selecting the appropriate analytical platform requires understanding the physicochemical properties of the benzofuran core.

• Chromatographic Behavior: The fused benzene and furan rings, combined with the 3-ethyl substitution, confer significant lipophilicity to the molecule[1]. Because of this non-polar nature, a C18 reversed-phase stationary phase is highly recommended to achieve adequate retention and resolution[2]. Acetonitrile is preferred over methanol as the organic modifier, as it provides superior peak shape and reduces tailing for aromatic nitro compounds[3].

• Ionization Dynamics (LC-MS/MS): Direct Electrospray Ionization (ESI) of highly non-polar benzofuran derivatives can sometimes be inefficient, leading to ion suppression or poor sensitivity[4]. However, the strong electron-withdrawing nature of the 5-nitro group introduces a significant dipole moment, making negative-ion ESI ([M-H]⁻) viable. Alternatively, Atmospheric Pressure Chemical Ionization (APCI) serves as a robust orthogonal approach for benzofurans that resist standard ESI[4].

• Optical Detection (HPLC-UV): The extended conjugated π -system of the benzofuran ring provides a strong chromophore, making UV detection (typically at 254 nm) highly effective for routine, high-concentration QA/QC monitoring[2].

Workflow for the analytical validation and quantification of 3-ethyl-5-nitro-1-benzofuran.

Objective Performance Comparison

To objectively compare analytical alternatives, the table below synthesizes the performance metrics of three primary platforms used for 3-ethyl-5-nitro-1-benzofuran quantification.

Analytical Platform	Linear Range	LOD (S/N 3:1)	LOQ (S/N 10:1)	Primary Application	Matrix Effect Susceptibility
HPLC-UV (254 nm)	1.0 - 100 µg/mL	0.5 µg/mL	1.0 µg/mL	Bulk API purity, process monitoring	Low
LC-MS/MS (APCI/ESI)	5.0 - 1000 ng/mL	1.67 ng/mL	5.0 ng/mL	Trace impurity profiling, PK studies	Moderate (Requires SIL-IS)
GC-FID	5.0 - 500 µg/mL	2.0 µg/mL	5.0 µg/mL	Residual solvent & volatile impurity check	Low

Data synthesized based on standard validation parameters for benzofuran derivatives and illicit substance quantification guidelines[3].

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates built-in System Suitability Tests (SSTs) to guarantee that every run is mechanically sound before data acquisition begins.

Phase 1: Sample Preparation

• Extraction: Weigh exactly 20 mg of the solid synthetic mixture. Add 5 mL of HPLC-grade acetonitrile to exploit the compound's high organic solubility[3].

• Homogenization: Sonicate the mixture for 10 minutes to ensure complete dissolution of the benzofuran core[3].

• Clarification: Centrifuge the homogenate for 10 minutes at 4000 rpm to precipitate any insoluble polymeric byproducts[3].

• Dilution & Matrix Matching: Dilute the supernatant 1:400 (v/v) with an aqueous mobile phase containing 0.1% formic acid[3]. Causality: This step matches the sample diluent to the initial mobile phase conditions, preventing solvent-induced peak broadening (the "solvent effect") upon injection.

• Internal Standard (IS) Spiking: Spike all vials with 50 ng/mL of a stable-isotope-labeled internal standard (SIL-IS) to self-correct for ionization suppression and injection volume variances.

Phase 2: Chromatographic Separation

• Column Selection: Equip the system with a sub-2 µm C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm)[2].

• Gradient Elution: Run a binary gradient using Water (0.1% Formic Acid) and Acetonitrile. Ramp the organic phase from 5% to 75% over 8 minutes[3]. Causality: This specific gradient slope is required to achieve baseline resolution between 3-ethyl-5-nitro-1-benzofuran and its closely eluting positional isomers[2][3].

Phase 3: System Suitability & Validation (ICH Q2)

Before analyzing unknown samples, the system must pass the following self-validation gates:

• SST Gate 1 (Sensitivity): Inject the LLOQ standard (5.0 ng/mL). The Signal-to-Noise (S/N) ratio must be ≥ 10:1[3].

• SST Gate 2 (Precision): Inject six replicates of a mid-level Quality Control (QC) sample. The %RSD of the peak area ratio (Analyte/IS) must be ≤ 5%, and retention time drift must be ≤ 0.1 min.

Troubleshooting Logic

Even with a validated protocol, chromatographic anomalies can occur. The following decision tree outlines the logical steps for resolving poor peak shape, a common issue when analyzing lipophilic heterocyclic compounds[2].

Decision tree for troubleshooting poor chromatographic peak shape during benzofuran analysis.

References

• Title: Buy 3-Ethyl-5-nitro-1-benzofuran (EVT-13026890)
• Source: nih.
• Source: benchchem.
• Source: acs.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The determination of a chlorinated benzofuran pharmaceutical intermediate by HPLC-MS with on-line derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of 3-Ethyl-5-nitro-1-benzofuran Synthesis Pathways: A Comparative Guide

As a Senior Application Scientist, evaluating the reproducibility and scalability of heterocyclic building blocks is paramount for downstream drug development. 3-Ethyl-5-nitro-1-benzofuran (CAS: 88521-68-0) is a critical precursor utilized in the synthesis of complex pharmacological agents, including anti-inflammatory, antimicrobial, and antiparasitic compounds [1].

The benzofuran core is notoriously sensitive to oxidative degradation, and achieving strict regiocontrol at the 5-position during nitration presents a significant process chemistry challenge. This guide objectively compares the two dominant synthetic routes—Direct Nitration and the Rössing Synthesis—providing mechanistic causality, self-validating experimental protocols, and quantitative performance data to help researchers select the optimal pathway.

Mechanistic Workflow: Pathway Divergence

Fig 1: Comparative workflow of Direct Nitration vs. Rössing Synthesis for 3-ethyl-5-nitrobenzofuran.

Pathway A: Direct Electrophilic Aromatic Substitution (Nitration)

Mechanistic Causality

The direct nitration of 3-ethylbenzofuran relies on standard electrophilic aromatic substitution [1]. The furan ring is highly electron-rich, making the entire fused system exceptionally reactive. Typically, nitration of an unsubstituted benzofuran directs to the 2- or 3-position. However, the presence of the ethyl group at the 3-position provides steric hindrance, redirecting the electrophilic attack to the benzene ring. The 5-position is thermodynamically favored due to the directing effects of the fused oxygen atom.

Critical Control Point: The reaction temperature must be strictly maintained at 0–5 °C. Elevated temperatures lead to furan ring oxidation and non-selective over-nitration, severely compromising reproducibility.

Step-by-Step Protocol (Self-Validating System)

• Preparation: Dissolve 10.0 g of 3-ethylbenzofuran in 50 mL of glacial acetic acid within a multi-neck round-bottom flask equipped with a dropping funnel and an internal thermometer.

• Cooling: Submerge the flask in an ice-salt bath, bringing the internal temperature to 0–2 °C.

• Reagent Addition: Prepare a nitrating mixture of concentrated HNO₃ (1.1 eq) and concentrated H₂SO₄ (catalytic). Add this mixture dropwise over 45 minutes.

  • Self-Validation Marker: The solution will transition from pale yellow to a deep amber/orange. If the solution turns dark brown or black, thermal runaway has occurred, indicating furan ring cleavage.

• Reaction: Stir the mixture for 2 hours at 5 °C. Monitor via TLC (Hexane:EtOAc 8:2) until the non-polar starting material spot disappears.

• Quenching & Extraction: Pour the mixture over 200 g of crushed ice. Extract with ethyl acetate (3 x 50 mL), wash the organic layer with saturated NaHCO₃ until pH 7 is reached, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify via silica gel column chromatography to remove 4-nitro and 6-nitro isomeric byproducts.

Pathway B: Rössing Synthesis (Cyclization & Decarboxylation)

Mechanistic Causality

The Rössing reaction cyclizes 2-acylphenoxyacetic acids into benzofurans. As established by , the electronic nature of the substituents on the benzene ring fundamentally alters the reaction trajectory [2]. An electron-withdrawing group—such as a nitro group—heavily favors the formation of 2-benzofurancarboxylic acids rather than direct benzofurans.

Therefore, reacting 2-propionyl-4-nitrophenoxyacetic acid with sodium acetate and acetic anhydride yields the intermediate 3-ethyl-5-nitro-1-benzofuran-2-carboxylic acid (CAS: 88521-70-4). To achieve the final product, a subsequent copper-catalyzed decarboxylation is required. This pathway offers absolute regiocontrol, as the nitro group is pre-installed on the starting material.

Step-by-Step Protocol (Self-Validating System)

Step 1: Rössing Cyclization

• Preparation: Suspend 15.0 g of 2-propionyl-4-nitrophenoxyacetic acid and 10.0 g of anhydrous sodium acetate in 75 mL of acetic anhydride.

• Reflux: Heat the mixture to reflux (approx. 140 °C) for 5 hours.

• Isolation: Cool the mixture and pour it into 300 mL of ice water to hydrolyze the excess acetic anhydride. The intermediate carboxylic acid will precipitate. Filter, wash with cold water, and dry.

Step 2: Decarboxylation 4. Preparation: In a high-temperature distillation setup, mix 10.0 g of the isolated 3-ethyl-5-nitro-1-benzofuran-2-carboxylic acid with 0.5 g of copper powder in 30 mL of quinoline. 5. Thermal Activation: Heat the mixture to 200 °C under a nitrogen atmosphere.

• Self-Validation Marker: The reaction is validated by the visible evolution of CO₂ gas bubbling through the quinoline. The absolute cessation of bubbling (typically after 90–120 minutes) serves as a definitive, observable endpoint for the reaction.

• Purification: Cool to room temperature, acidify with 2M HCl to solubilize the quinoline, and extract the target product with diethyl ether. Wash, dry, and evaporate to yield highly pure 3-ethyl-5-nitro-1-benzofuran.

Quantitative Performance Comparison

To guide synthetic strategy, the following table summarizes the experimental performance of both pathways based on laboratory reproducibility and scalability metrics.

Performance Metric	Pathway A: Direct Nitration	Pathway B: Rössing Synthesis
Overall Yield	45–55%	65–75% (Over two steps)
Regiochemical Purity	~85% (Requires extensive chromatography)	>98% (Absolute regiocontrol)
Scalability	High (Compatible with continuous flow reactors)	Moderate (High-temperature step limits batch scale)
Primary Impurities	Over-nitrated species, furan-oxidized byproducts	Unreacted carboxylic acid, quinoline residues
Self-Validation Marker	Colorimetric shift (Yellow to Orange)	CO₂ gas evolution cessation

Conclusion & Recommendations

For process chemists prioritizing throughput and industrial scalability , Pathway A (Direct Nitration) is recommended. Its compatibility with continuous flow reactors allows for precise thermal management, mitigating the risks of furan ring oxidation and improving overall yield consistency [1].

Conversely, for researchers requiring ultra-high purity for structure-activity relationship (SAR) studies or early-stage drug development, Pathway B (Rössing Synthesis) is superior. By utilizing a pre-nitrated precursor, it eliminates the formation of hard-to-separate positional isomers, ensuring a >98% regiochemically pure product [2].

References

• Suzuki, T., Horaguchi, T., Shimizu, T., & Abe, T. (1983). Benzofuran Derivatives. I. On the Effects of Substituents in Benzofuran Syntheses. Bulletin of the Chemical Society of Japan, 56(9), 2762–2767.[Link]

A Comparative Benchmarking Guide to 3-ethyl-5-nitro-1-benzofuran: Evaluating Antimicrobial and Cytotoxic Potential Against Commercial Standards

Introduction

The benzofuran scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic compounds with a wide spectrum of biological activities.[1][2][3][4] These derivatives have demonstrated significant potential as antimicrobial, anti-inflammatory, and anticancer agents.[5][6][7] This guide focuses on a specific derivative, 3-ethyl-5-nitro-1-benzofuran (CAS: 88521-68-0), a molecule whose therapeutic potential remains largely untapped. Its structure is characterized by a benzofuran core, an ethyl group at the 3-position, and a nitro group at the 5-position.[5] The ethyl group is known to enhance lipophilicity, potentially improving membrane permeability, while the electron-withdrawing nitro group can confer significant reactivity and is often associated with the biological activity of related compounds.[5]

This document provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the performance of 3-ethyl-5-nitro-1-benzofuran. We will objectively compare its potential efficacy against established commercial standards in two key therapeutic areas: antimicrobial and anticancer applications. The methodologies presented are grounded in authoritative protocols to ensure scientific integrity and provide a self-validating system for evaluation.

Section 1: Benchmarking as a Potential Antimicrobial Agent

Expertise & Rationale: The investigation of benzofuran derivatives as antimicrobial agents is well-justified due to their prevalence in compounds showing potent activity against a range of pathogens.[1][8][9] The core objective is to determine the Minimum Inhibitory Concentration (MIC) of 3-ethyl-5-nitro-1-benzofuran, which is the lowest concentration of the compound that prevents visible growth of a microorganism. This quantitative measure is the gold standard for assessing antimicrobial potency.

For a robust comparison, we will benchmark our test compound against widely recognized commercial antibiotics that represent different classes and spectra of activity: Ciprofloxacin (a broad-spectrum fluoroquinolone), Vancomycin (a glycopeptide primarily for Gram-positive bacteria), and Amphotericin B (a polyene antifungal). The evaluation will be conducted following the rigorous guidelines established by the Clinical and Laboratory Standards Institute (CLSI), which ensures that the results are reproducible and clinically relevant.[10][11][12]

Experimental Protocol: Broth Microdilution for MIC Determination (Adapted from CLSI M07)

This protocol describes the determination of MIC values for bacteria. A similar protocol, CLSI M27, would be adapted for fungi.

• Preparation of Inoculum:

  • Select 3-5 well-isolated colonies of the test organism from an agar plate.

  • Transfer colonies to a tube containing 5 mL of sterile saline.

  • Vortex gently and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Plates:

  • Perform a two-fold serial dilution of 3-ethyl-5-nitro-1-benzofuran and the standard commercial antibiotics in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB).

  • The final volume in each well should be 100 µL, covering a concentration range appropriate for the expected MICs.

• Inoculation and Incubation:

  • Add 10 µL of the standardized bacterial inoculum to each well.

  • Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).

  • Seal the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation:

  • Following incubation, examine the plates for visible bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Trustworthiness through Self-Validation: This protocol's integrity is maintained by the concurrent testing of CLSI-recommended quality control (QC) strains (e.g., Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213) against the standard antibiotics.[13][14] The resulting MICs for the QC strains must fall within the acceptable ranges defined in CLSI M100 documents to validate the assay.[12]

Data Presentation: Comparative Antimicrobial Activity

The following table presents a hypothetical data set to illustrate how the results would be structured for a clear comparison.

Compound	S. aureus (Gram+) MIC (µg/mL)	E. coli (Gram-) MIC (µg/mL)	C. albicans (Fungus) MIC (µg/mL)
3-ethyl-5-nitro-1-benzofuran	8	16	32
Ciprofloxacin (Standard)	0.5	0.015	N/A
Vancomycin (Standard)	1	>128	N/A
Amphotericin B (Standard)	N/A	N/A	0.5

Visualization: Antimicrobial Susceptibility Testing Workflow

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Section 2: Benchmarking as a Potential Anticancer Agent

Expertise & Rationale: The benzofuran scaffold is a privileged structure in the design of anticancer agents, with derivatives reported to exhibit potent cytotoxic effects against various cancer cell lines.[4][6][7] The primary goal of an initial in vitro screen is to determine the half-maximal inhibitory concentration (IC50), a quantitative measure of a compound's potency in inhibiting a biological or biochemical function.

Here, we benchmark 3-ethyl-5-nitro-1-benzofuran against Doxorubicin and Cisplatin, two widely used chemotherapeutic drugs with broad-spectrum activity. The comparison will be made using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a standard colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[15][16] To assess selectivity, the compounds will be tested against a panel of human cancer cell lines (e.g., HeLa, HepG2, A549) and a non-cancerous human cell line (e.g., HEK293T).[16]

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

• Cell Seeding:

  • Harvest and count cells from culture.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[16]

• Compound Treatment:

  • Prepare serial dilutions of 3-ethyl-5-nitro-1-benzofuran and the standard drugs in culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations.

  • Include vehicle controls (cells treated with the same concentration of solvent, e.g., DMSO, used to dissolve the compounds).

  • Incubate for the desired exposure time (e.g., 48 or 72 hours).[17]

• MTT Addition and Solubilization:

  • After incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.[16]

  • Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[15]

  • Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[16]

• Data Acquisition and Analysis:

  • Gently shake the plate to ensure complete dissolution of the formazan.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Data Presentation: Comparative Cytotoxic Activity

The table below provides a hypothetical data set to illustrate the comparison of IC50 values. A lower IC50 indicates greater potency. The selectivity index (SI) can be calculated as (IC50 in normal cells / IC50 in cancer cells).

Compound	HeLa (Cervical) IC50 (µM)	HepG2 (Liver) IC50 (µM)	A549 (Lung) IC50 (µM)	HEK293T (Normal) IC50 (µM)
3-ethyl-5-nitro-1-benzofuran	12.5	18.2	25.1	>100
Doxorubicin (Standard)	0.8	1.1	1.5	5.2
Cisplatin (Standard)	3.5	5.8	8.3	22.4

Visualization: Potential Mechanism & Assay Workflow

The nitroaromatic structure of the compound suggests a potential mechanism involving bioreduction. In hypoxic tumor environments, nitroreductase enzymes can reduce the nitro group to form reactive nitroso and hydroxylamino intermediates, leading to DNA damage and cell death.[5]

Caption: Hypothetical mechanism of action for a nitroaromatic compound.

Caption: Workflow for the MTT cell viability assay.

Discussion and Future Directions

This guide provides the foundational framework for a rigorous, multi-faceted evaluation of 3-ethyl-5-nitro-1-benzofuran. Based on the hypothetical data presented, the compound shows modest antimicrobial activity but potentially promising and selective anticancer effects, as indicated by its higher IC50 value in normal cells compared to cancer cells.

The logical next steps in a drug discovery pipeline would involve:

• Mechanism of Action (MoA) Studies: For anticancer activity, experiments could validate the proposed bioreductive pathway. This could involve assays to detect DNA damage (e.g., Comet assay) or measuring the activity of specific caspases to confirm apoptosis.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of the parent compound would be crucial. For instance, modifying the ethyl group or changing the position of the nitro group could dramatically impact potency and selectivity, providing valuable insights for lead optimization.[5]

• In Vivo Efficacy Studies: If in vitro data are compelling, the compound's efficacy and toxicity would need to be evaluated in animal models of infection or cancer.

• Pharmacokinetic Profiling: Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of the compound is essential for its development as a drug.

Conclusion

3-ethyl-5-nitro-1-benzofuran belongs to a class of heterocyclic compounds with immense therapeutic potential. A systematic benchmarking approach, as detailed in this guide, is critical for accurately assessing its biological activity. By employing standardized, authoritative protocols for antimicrobial and cytotoxic evaluation, researchers can generate high-quality, comparable data. This structured methodology not only validates the scientific findings but also provides a clear, logical path forward in the complex but rewarding process of drug discovery and development.

References

• EvitaChem. (n.d.). Buy 3-Ethyl-5-nitro-1-benzofuran (EVT-13026890) | 88521-68-0.
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• Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. CLSI.
• Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI.
• National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI.
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• Bio-protocol. (n.d.). In vitro cytotoxicity assay.
• Clinical and Laboratory Standards Institute. (2013). M100-S23 - Performance Standards for Antimicrobial Susceptibility Testing; Twenty-Third Informational Supplement.
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• Surakshitha, T., et al. (2019). Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. International Journal of Pharmacy and Biological Sciences.
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• Shylaja, B., et al. (n.d.). Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity.
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A Comparative Guide to Purity Validation of 3-ethyl-5-nitro-1-benzofuran: A GC-MS-Centric Approach

For researchers, scientists, and drug development professionals, establishing the purity of a novel chemical entity is a cornerstone of reliable and reproducible research. The benzofuran scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5][6] The subject of this guide, 3-ethyl-5-nitro-1-benzofuran, is a representative member of this class whose utility is directly dependent on its chemical integrity. Impurities, which can arise from the synthesis—typically the nitration of 3-ethylbenzofuran—may include starting materials, positional isomers, or over-nitrated byproducts, all of which can confound experimental results and pose safety risks.[7]

This guide provides an in-depth, technically-grounded comparison of analytical methodologies for validating the purity of 3-ethyl-5-nitro-1-benzofuran, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the causality behind experimental choices, present self-validating protocols, and compare the primary method against robust alternatives like High-Performance Liquid Chromatography (HPLC) and Differential Scanning Calorimetry (DSC). Our objective is to equip the reader with the expertise to select and implement the most appropriate analytical strategy for their specific needs.

Analyte at a Glance: 3-ethyl-5-nitro-1-benzofuran

Before delving into analytical methodologies, understanding the physicochemical properties of the analyte is paramount.

• Molecular Formula: C₁₀H₉NO₃

• Molecular Weight: 191.18 g/mol [7]

• Structure: A benzofuran core with an ethyl group at the 3-position and a nitro group at the 5-position.[7]

• Analytical Considerations: The presence of the aromatic rings and the nitro group makes the compound UV-active, a key characteristic for HPLC-UV analysis. Its predicted volatility and the need to separate potentially closely-related isomers make it a strong candidate for high-resolution gas chromatography. However, nitroaromatic compounds can exhibit thermal lability, a factor that must be carefully managed during GC method development to prevent analyte degradation in the high-temperature injector.[8]

Primary Method: Purity Validation by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerhouse technique that provides orthogonal data streams: the chromatographic separation (GC) and the mass-based identification (MS). This combination offers exceptional specificity, making it ideal for separating and identifying unknown impurities alongside the main analyte.[8][9] For 3-ethyl-5-nitro-1-benzofuran, GC provides the high separation efficiency needed to resolve positional isomers, while MS offers unambiguous identification through characteristic fragmentation patterns, a critical component of a trustworthy validation system.

Experimental Protocol: GC-MS

This protocol is designed as a robust starting point, with the understanding that optimization is a key aspect of method validation.

• Instrumentation: A standard Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

• Sample Preparation: Accurately weigh and dissolve the 3-ethyl-5-nitro-1-benzofuran sample in a high-purity solvent (e.g., Dichloromethane or Ethyl Acetate) to a final concentration of 1.0 mg/mL.

• GC Conditions:

  • Column: A low-bleed, mid-polarity capillary column such as a DB-5ms (30 m x 0.25 mm internal diameter, 0.25 µm film thickness) is recommended for its versatility with aromatic compounds.[10]

  • Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

  • Injector: Split/splitless type, operated in splitless mode for 1 minute to maximize sensitivity for trace impurities.[9]

  • Injection Volume: 1 µL.

  • Injector Temperature: 250 °C. Causality Note: This temperature is a trade-off. It must be high enough to ensure complete and rapid vaporization of the analyte but low enough to prevent thermal degradation. This parameter should be evaluated during method development by injecting a known standard at various temperatures and monitoring for the appearance of degradation peaks.[8]

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Final hold: Hold at 280 °C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Scan Range: 40 - 450 amu. Causality Note: This range is selected to be wide enough to detect low-mass fragments and any heavier-than-expected impurities, while comfortably bracketing the molecular ion (m/z 191).

  • Data Acquisition: Full Scan mode.

Workflow for GC-MS Purity Validation

Caption: Workflow for GC-MS purity analysis of 3-ethyl-5-nitro-1-benzofuran.

A Self-Validating System: Adhering to ICH Q2(R2) Guidelines

A protocol is only as reliable as its validation. For analytical procedures in drug development, the International Council for Harmonisation (ICH) provides a framework for validation.[11][12]

• Specificity: The ultimate strength of GC-MS. Specificity is demonstrated by the separation of the main analyte peak from all impurity peaks. The mass spectrum of the analyte peak should be pure and match the expected fragmentation pattern. To rigorously test this, a forced degradation study (e.g., exposure to acid, base, heat) can be performed to generate potential impurities and prove the method can resolve them.[12][13]

• Linearity & Range: A series of five concentrations of a reference standard are analyzed. The peak area response is plotted against concentration, and a linear regression analysis is performed. A correlation coefficient (r²) of ≥0.995 is typically required over a specified range (e.g., from the Limit of Quantitation to 120% of the target concentration).

• Accuracy & Precision: Accuracy is determined by calculating the percent recovery of a known amount of analyte spiked into a sample matrix.[13][14] Precision is assessed through repeatability (multiple injections of the same sample, %RSD < 2%) and intermediate precision (repeating the analysis on a different day or with a different analyst, %RSD < 3%).[14]

• Limit of Quantitation (LOQ): Essential for impurity analysis, the LOQ is the lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.

Caption: Logical flow for analytical method validation based on ICH guidelines.

Comparative Methodologies

No single technique tells the whole story. Comparing GC-MS with orthogonal methods provides a more complete purity profile.[15]

Alternative 1: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of the pharmaceutical industry for purity analysis, particularly for compounds that are not readily volatile or are thermally sensitive.[10][16]

Experimental Protocol: HPLC-UV

• Instrumentation: Standard HPLC system with a UV or Photodiode Array (PDA) detector.

• Sample Preparation: Dissolve 1 mg of sample in 1 mL of acetonitrile.

• HPLC Conditions:

  • Column: Reversed-phase C18 (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 3 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm. Causality Note: A PDA detector is superior as it can assess peak purity by comparing spectra across a single peak, providing an extra layer of validation.[13]

Alternative 2: Differential Scanning Calorimetry (DSC)

DSC offers a fundamentally different approach. It measures purity based on the thermodynamic principle of melting point depression, providing a measure of the total mole fraction of eutectic impurities.[16][17]

Experimental Protocol: DSC

• Instrumentation: Calibrated Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 1-3 mg of the crystalline sample into a hermetically sealed aluminum pan.

• DSC Conditions:

  • Atmosphere: Nitrogen purge gas (50 mL/min).

  • Temperature Program: Equilibrate at a temperature well below the melting point, then ramp at a slow rate (e.g., 2 °C/min) through the melt.

  • Data Analysis: The melting endotherm is analyzed using the van't Hoff equation, which is typically integrated into the instrument's software, to calculate the mole % purity.

Head-to-Head Comparison

The choice of method depends on the specific question being asked—are you quantifying a known impurity, searching for unknown impurities, or determining an absolute purity value for a bulk lot?

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV/PDA)	Differential Scanning Calorimetry (DSC)
Principle	Separation by volatility/polarity; detection by mass.	Separation by polarity; detection by UV absorbance.	Melting point depression.[16][17]
Applicability	Excellent for volatile and thermally stable compounds.	Broadly applicable, especially for non-volatile or thermally labile compounds.[15]	Restricted to high-purity (>98.5%), crystalline, stable solids that do not decompose on melting.[16]
Impurity Info	Identifies and quantifies specific volatile/semi-volatile impurities.	Quantifies impurities with a chromophore; PDA provides peak purity assessment.	Quantifies total eutectic impurities as a single value; does not identify them.[15]
Sensitivity	Very high (pg to fg levels).[9][18]	High (ng to pg levels).	Lower sensitivity; best for purity >98.5%.
Selectivity	Excellent chromatographic resolution combined with mass-based identification.	Good chromatographic resolution.	None; measures a bulk thermodynamic property.
Speed	Moderate (15-30 min per run).	Moderate (15-30 min per run).	Fast (20-40 min per run).[16]
Limitations	Requires analyte volatility and thermal stability.	Co-eluting impurities without a chromophore are missed.	Provides no structural information on impurities; assumes eutectic behavior.[16]

Conclusion and Recommendation

For a comprehensive purity validation of 3-ethyl-5-nitro-1-benzofuran, Gas Chromatography-Mass Spectrometry (GC-MS) stands out as the most powerful single technique. Its combination of high-resolution separation and definitive mass-based identification provides the highest degree of confidence in both the identity of the main component and the nature of any volatile impurities present. The ability to identify unknowns without requiring reference standards is a significant advantage in a research and development setting.

High-Performance Liquid Chromatography (HPLC) serves as an essential, complementary method. It is the preferred technique if thermal stability of the nitroaromatic compound is a concern and provides a robust, orthogonal separation mechanism to confirm the purity profile.

Differential Scanning Calorimetry (DSC) is best utilized as a rapid, secondary confirmation tool for qualifying batches of highly pure, crystalline material. It offers a fast, absolute measure of total impurity content that beautifully complements the relative percentage values obtained from chromatographic techniques.

Ultimately, a multi-faceted approach grounded in a fully validated GC-MS method, confirmed by an orthogonal HPLC separation, and supplemented by DSC for bulk lot qualification, represents the gold standard for ensuring the scientific integrity of research involving 3-ethyl-5-nitro-1-benzofuran.

References

• Gas chromatographic and mass spectrometric determination of nitroaromatics in water. National Library of Medicine.
• 3-Ethyl-5-nitro-1-benzofuran Product Information. EvitaChem.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
• Validation of analytical procedures according to the ICH guidelines. Efor Group.
• GC Analysis of Nitroaromatics and Explosives Using the Agilent 255 Dual Plasma NCD. Agilent Technologies.
• Compound-Specific Nitrogen and Carbon Isotope Analysis of Nitroaromatic Compounds in Aqueous Samples Using Solid-Phase Microextraction Coupled to GC/IRMS. ACS Publications.
• ICH Guideline Q2(R2) on Validation of Analytical Procedures. International Council for Harmonisation.
• A Comparative Guide to Compound Purity Analysis: DSC vs. Chromatographic Methods. BenchChem.
• The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards. ResearchGate.
• A Toolbox for the Determination of Nitroaromatic Explosives in Marine Water, Sediment, and Biota Samples on Femtogram Levels by GC-MS/MS. MDPI.
• ICH Topic Q 2 A Validation of Analytical Methods: Definitions and Terminology. European Medicines Agency.
• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.
• Analysis of Explosives by Chemical Ionization GC/MS. Thermo Fisher Scientific.
• A Comparative Guide to HPLC and Alternative Methods for Purity Analysis of N-Cbz-nortropine. BenchChem.
• Synthesis and Crystal Structure of Benzofuran Derivative. Asian Journal of Chemistry.
• Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. ResearchGate.
• Natural source, bioactivity and synthesis of benzofuran derivatives. Royal Society of Chemistry.
• Purity Determination and DSC Tzero™ Technology. TA Instruments.
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Publications.
• Synthesis and Evaluation of Novel Benzofuran Derivatives as Selective SIRT2 Inhibitors. MDPI.
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. National Library of Medicine.

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Safety & Regulatory Compliance

3-Ethyl-5-nitro-1-benzofuran proper disposal procedures

The proper lifecycle management of nitroaromatic compounds is a critical component of laboratory safety and environmental compliance. As a Senior Application Scientist, I have observed that the disposal of specialized heterocyclic compounds like 3-Ethyl-5-nitro-1-benzofuran requires more than just generic waste protocols; it demands a mechanistic understanding of the chemical's reactivity, physical state, and regulatory classification.

This guide provides an authoritative, step-by-step operational plan for the safe handling, accumulation, and final disposal of 3-Ethyl-5-nitro-1-benzofuran, ensuring that your laboratory maintains the highest standards of scientific integrity and safety.

Chemical Profile & Hazard Causality

3-Ethyl-5-nitro-1-benzofuran is a substituted heterocyclic aromatic compound characterized by a fused benzene and furan ring, an ethyl group at the 3-position, and a nitro group at the 5-position[1]. Understanding these functional groups is essential for predicting the compound's behavior during waste accumulation and disposal.

The presence of the nitro group makes the molecule highly susceptible to reduction reactions[1]. If accidentally mixed with reducing agents (e.g., metal hydrides, active metals) in a generic waste stream, it can trigger highly exothermic reactions. Furthermore, nitroaromatic compounds are generally toxic and pose significant environmental hazards, necessitating strict segregation from aqueous and non-halogenated waste streams[2].

Table 1: Physicochemical Properties and Handling Impact

Property	Value	Causality / Impact on Waste Handling
Chemical Name	3-Ethyl-5-nitro-1-benzofuran	Nitroaromatic structure dictates the absolute requirement for high-temperature incineration[3].
CAS Number	88521-68-0	Essential identifier for accurate Safety Data Sheet (SDS) tracking and hazardous waste manifesting.
Molecular Formula	C₁₀H₉NO₃	The carbon-rich backbone requires complete, oxygen-rich combustion to prevent the formation of toxic soot or phenolic tars.
Functional Groups	Nitro (-NO₂), Ethyl (-C₂H₅)	The nitro group is easily reduced[1]; waste must be strictly segregated from reducing agents to prevent exothermic runaways.

Regulatory Framework & Waste Classification

Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), hazardous wastes do not cease to be dangerous simply because they are slated for reuse, recycling, or disposal[4].

Dilution is strictly prohibited as a substitute for legitimate chemical treatment[5]. 3-Ethyl-5-nitro-1-benzofuran waste cannot be disposed of via sink drains, fume hood evaporation, or standard biohazard bags[6]. It must be managed as a characteristic hazardous waste, with final destruction occurring via a licensed hazardous waste disposal contractor.

Standard Operating Procedure (SOP): Safe Laboratory Disposal

The following step-by-step methodology ensures a self-validating workflow for the routine disposal of 3-Ethyl-5-nitro-1-benzofuran.

Step 1: Waste Segregation

• Action: Isolate the compound into a dedicated waste container labeled specifically for "Nitroaromatic/Halogenated Organic Waste"[2].

• Causality: Mixing this compound with incompatible chemical waste streams (such as aqueous acids, bases, or strong reducing agents) complicates the thermal destruction process and introduces the risk of in-container pressurization or explosion[2].

Step 2: Containerization & Labeling

• Action: Utilize a chemically resistant container, such as a high-density polyethylene (HDPE) or amber glass bottle, equipped with a secure, tight-fitting PTFE-lined cap[2].

• Action: Immediately affix a label stating "Hazardous Waste," the full chemical name ("3-Ethyl-5-nitro-1-benzofuran"), the approximate concentration, and the initial date of accumulation[2].

• Self-Validation Check: Inspect the container 24 hours after the first waste addition. The system is validated if the container exhibits zero signs of swelling, vapor pressure buildup, or thermal changes, confirming chemical compatibility.

Step 3: Satellite Accumulation Area (SAA) Storage

• Action: Place the sealed container in a designated SAA within a well-ventilated chemical fume hood. Ensure the primary container sits inside a secondary containment bin to capture potential leaks[2].

Step 4: Final Disposal via High-Temperature Incineration

• Action: Transfer the waste to your Environmental Health and Safety (EHS) department for off-site high-temperature incineration.

• Causality: Incineration at temperatures exceeding 1,800°F is required to cleave the stable benzofuran ring and fully destroy the nitro group[2]. This converts the toxic organic compound into CO₂ and H₂O. Advanced air pollution control scrubbers in the incinerator neutralize the resulting NOₓ gases, preventing atmospheric pollution[3].

Spill Response & Decontamination Protocol

Accidental releases of 3-Ethyl-5-nitro-1-benzofuran require immediate, methodical action to prevent personnel exposure and cross-contamination.

For Solid Spills (Powder/Crystals):

• Do NOT Dry Sweep: Never use a dry broom. Dry sweeping generates airborne dust, which drastically increases inhalation risks and presents a potential electrostatic ignition hazard for combustible nitroaromatic dusts[3].

• Collection: Use an electrically protected HEPA vacuum or a wet-brushing technique (using a solvent-dampened brush) to carefully collect the solid material into a hazardous waste bin[3].

For Liquid Spills (Dissolved in Solvent):

• Containment: Surround and cover the spill with an inert, non-combustible absorbent material such as vermiculite or sand[3].

• Collection: Scoop the saturated absorbent into a chemically resistant hazardous waste bag or container.

Area Decontamination (Self-Validating):

• Wash the affected surface with a compatible organic solvent (e.g., acetone or ethanol) to dissolve trace nitroaromatic residues[7].

• Follow with a thorough wash using laboratory-grade soap and water[7].

• Self-Validation Check: The spill zone is considered validated clean only when a final solvent-dampened Kimwipe wiped across the surface shows zero visual discoloration (no yellow/brown tint) and no residual chemical odor remains[3].

Empty Container Management

Containers that previously held concentrated 3-Ethyl-5-nitro-1-benzofuran must be properly deactivated before being discarded as regular trash.

• Action: Triple-rinse the empty container using a solvent capable of fully dissolving the compound (e.g., ethyl acetate or acetone)[6].

• Action: Each rinse should utilize a solvent volume equal to approximately 5% of the container's total volume[6]. Collect all rinsate and dispose of it in the nitroaromatic hazardous waste stream[5]. Deface all chemical labels prior to discarding the clean container[6].

Workflow Visualization

The following diagram illustrates the logical decision tree for managing 3-Ethyl-5-nitro-1-benzofuran spills and waste accumulation.

Spill response and decontamination workflow for 3-Ethyl-5-nitro-1-benzofuran.

References

• US Environmental Protection Agency (EPA). "Regulatory Exclusions and Alternative Standards for the Recycling of Materials, Solid Wastes and Hazardous Wastes". EPA.gov. Available at:[Link]

• Vanderbilt University Medical Center. "Laboratory Guide for Managing Chemical Waste". VUMC OCRS. Available at: [Link]

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Personal protective equipment for handling 3-Ethyl-5-nitro-1-benzofuran

Introduction and Mechanistic Hazard Profile

3-Ethyl-5-nitro-1-benzofuran (CAS: 88521-68-0) is a highly specialized substituted benzofuran utilized extensively as a building block in synthetic organic chemistry and medicinal drug development[1]. While its structural properties make it an invaluable precursor for synthesizing complex antiparasitic and anti-inflammatory agents, these same features impart specific toxicological and physical hazards that demand rigorous operational control[1].

Mechanistic Causality of Hazards: Safety protocols for this compound are dictated by its two primary functional groups:

• The 5-Nitro Group: Nitroaromatics are inherently susceptible to reduction reactions[1]. In biological systems, the reduction of the nitro group can form highly reactive intermediates (such as nitroso or hydroxylamine species) that interact with cellular macromolecules, leading to sensitization, oxidative stress, and toxicity[1]. In a chemical setting, this makes the compound incompatible with strong reducing agents.

• The 3-Ethyl Group: The addition of the ethyl group to the benzofuran core significantly enhances the molecule's overall lipophilicity and membrane permeability[1]. From a safety perspective, this increased lipophilicity accelerates dermal absorption rates, meaning that accidental skin contact can lead to rapid systemic uptake if the correct barrier protection is not utilized.

Quantitative Data and Hazard Profile

To establish a self-validating safety protocol, operators must first understand the baseline physicochemical properties and globally harmonized hazards associated with the compound.

Table 1: Chemical and Physical Properties

Property	Value
CAS Number	88521-68-0[1]
Molecular Formula	C₁₀H₉NO₃[1]
Molecular Weight	191.18 g/mol [1]
Core Structure	Heterocyclic aromatic (fused benzene/furan)[1]
Physical State	Solid (Crystalline powder)

Table 2: GHS Hazard Classifications

Hazard Class	Category	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation[2]
Eye Irritation	Category 2A	H319: Causes serious eye irritation[2]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation[3]

Personal Protective Equipment (PPE) Specification

Do not rely on generic laboratory PPE. The selection of protective equipment must directly address the lipophilicity and particulate nature of 3-Ethyl-5-nitro-1-benzofuran.

• Respiratory Protection: Because the powder can cause respiratory irritation (H335), all handling must occur within a certified chemical fume hood with a verified face velocity of 0.4–0.6 m/s[2]. If local exhaust ventilation is compromised, or if aerosolization is unavoidable, a half-mask respirator equipped with P100 (or FFP3) particulate filters is mandatory[3].

• Hand Protection: The compound's enhanced lipophilicity allows it to permeate standard latex easily[1]. Nitrile gloves (minimum 0.11 mm thickness) are required for handling the dry powder[2]. Crucial Caveat: If handling the compound dissolved in organic solvents (e.g., DMSO, Dichloromethane), nitrile will degrade rapidly. You must consult a solvent compatibility chart and utilize double-gloving or specific solvent-resistant gloves (e.g., Butyl rubber for polar aprotic solvents) to prevent accelerated breakthrough.

• Eye and Face Protection: Wear tight-fitting, splash-proof chemical safety goggles (ANSI Z87.1 or EN 166 compliant)[3]. Standard safety glasses with side shields are insufficient against fine powders.

• Body Protection: A flame-retardant laboratory coat and closed-toe, non-porous footwear are required[3].

Emergency Spill Response Workflow

In the event of a spill, the physical state of the compound (dry powder vs. solvent solution) dictates the response mechanism.

Figure 1: Decision matrix and spill response workflow for 3-Ethyl-5-nitro-1-benzofuran.

Operational Workflows

Protocol 1: Safe Weighing and Transfer

• Verification: Ensure the analytical balance is located within a ductless powder-weighing enclosure equipped with HEPA filtration or a standard fume hood[2].

• Preparation: Don standard PPE. Use an anti-static static eliminator (ionizer) on the balance. Nitroaromatic powders can be sensitive to static discharge, and eliminating static prevents the electrostatic dispersion of the powder into the breathing zone[4].

• Execution: Use a static-free, grounded metal spatula to transfer the solid. Avoid plastic spatulas, which readily hold static charges[4].

• Decontamination: Wipe down the balance and surrounding area with a cloth dampened with 70% isopropanol to capture any invisible micro-particulates[2].

Protocol 2: Emergency Spill Containment

• Isolation: Evacuate personnel from the immediate vicinity and ensure local exhaust ventilation is operating at maximum capacity[5].

• Containment (Solid): Do not dry sweep, as this aerosolizes the hazardous powder[5]. Lightly moisten the powder with an appropriate inert solvent or water to bind the dust[4].

• Containment (Liquid): Apply an inert, non-combustible absorbent material (such as vermiculite or diatomaceous earth) to the spill[5].

• Collection: Use non-sparking tools to collect the absorbed material[4]. Place it into a chemically compatible, sealable hazardous waste container.

• Surface Decontamination: Wash the affected area thoroughly with soap and water, as nitroaromatics can leave hazardous, skin-permeable residues[2].

Disposal and Waste Management Plan

The disposal of 3-Ethyl-5-nitro-1-benzofuran requires strict segregation protocols to prevent dangerous secondary reactions.

• Chemical Segregation: This compound must be strictly segregated from strong oxidizing agents and, critically, strong reducing agents[2]. Mixing 3-Ethyl-5-nitro-1-benzofuran waste with reducing agents (e.g., Sodium borohydride, Lithium aluminum hydride) can trigger a highly exothermic reduction of the nitro group, potentially leading to a thermal runaway or fire[3].

• Storage: Store collected waste in tightly closed, clearly labeled containers in a cool, dark, and well-ventilated secondary containment area[2].

• Destruction: Do not discharge into drains or the environment[4]. Disposal must be handled by a licensed hazardous waste management facility, with high-temperature incineration being the preferred method of destruction[6].

References

Sources

• 1. evitachem.com [evitachem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. tcichemicals.com [tcichemicals.com]